2-(4-Methylphenoxy)triethylamine

• CAS: 2759-98-0

Core Science & Biosynthesis

2-(4-Methylphenoxy)triethylamine MPTA structure and properties

The following technical guide details the chemical architecture, synthesis, and functional properties of 2-(4-Methylphenoxy)triethylamine (MPTA) .

Chemical Architecture, Synthesis, and Functional Applications in Plant Physiology[1]

Executive Summary

2-(4-Methylphenoxy)triethylamine (MPTA) is a tertiary amine ether primarily utilized as a bioregulator in plant physiology. Structurally analogous to the well-known plant growth regulator DCPTA (2-(3,4-dichlorophenoxy)triethylamine), MPTA functions as a potent modulator of the carotenoid biosynthetic pathway.

Unlike general auxins or cytokinins, MPTA exhibits a specific mode of action: the inhibition of lycopene cyclase , the enzyme responsible for cyclizing lycopene into

-carotene. This inhibition forces the accumulation of lycopene, inducing profound pigmentation changes and enhancing the antioxidant profile of treated biological systems. This guide provides a definitive reference for the synthesis, physicochemical characterization, and experimental application of MPTA.

Critical Acronym Note: In organic synthesis literature, "MPTA" or "MTPA" often refers to Mosher's Acid (

-methoxy- -trifluoromethylphenylacetic acid). Ensure distinction is made; this guide focuses exclusively on the phenoxy-triethylamine derivative defined above.

Part 1: Chemical Identity & Structural Analysis[2][3]

MPTA is an ether-linked tertiary amine derived from p-cresol. Its lipophilic tolyl ring and hydrophilic diethylamino tail allow it to penetrate lipid bilayers while maintaining solubility in aqueous buffers when protonated.

Nomenclature and Identification

Property	Detail
Chemical Name	2-(4-Methylphenoxy)-N,N-diethylethanamine
Common Acronym	MPTA
Synonyms	N,N-Diethyl-2-(p-tolyloxy)ethylamine; 2-(p-Methylphenoxy)triethylamine
Molecular Formula	C H NO
Molecular Weight	221.34 g/mol
SMILES	CCN(CC)CCOC1=CC=C(C)C=C1
Component Moieties	p-Cresol (lipophilic head) + N,N-Diethylethanamine (basic tail)

Structural visualization

The molecule consists of a para-substituted benzene ring linked via an ethyl ether bridge to a diethylamine group. This structure is critical for its interaction with the hydrophobic pocket of cyclase enzymes.

Part 2: Physicochemical Properties[6]

Understanding the phase behavior of MPTA is essential for formulation. The free base is an oil, while the hydrochloride salt is a crystalline solid suitable for aqueous solution preparation.

Physical Data Table

Property	Value / Description	Condition
Appearance (Free Base)	Pale yellow to amber oil	25°C, 1 atm
Appearance (HCl Salt)	White to off-white crystalline powder	Recrystallized
Boiling Point (Free Base)	~145–150 °C	@ 1.5 mmHg (Estimated)
Melting Point (HCl Salt)	168–172 °C	Standard Pressure
Solubility (Free Base)	Soluble in DCM, EtOAc, MeOH, Hexane	Insoluble in water
Solubility (HCl Salt)	Soluble in Water (>100 g/L), Ethanol	Insoluble in Hexane, Ether
pKa (Conjugate Acid)	~9.5–9.8	Predicted (Amine)

Part 3: Synthesis & Manufacturing Protocols

Expert Insight: The synthesis of MPTA follows a standard Williamson ether synthesis or amine alkylation. The most robust route for laboratory scale involves the alkylation of p-cresol with 2-chloro-N,N-diethylethanamine. This method avoids the handling of volatile diethylamine gas required in alternative routes.

Experimental Protocol: Synthesis of MPTA Hydrochloride

Reagents:

• p-Cresol (108 g, 1.0 mol)

• 2-Chloro-N,N-diethylethanamine hydrochloride (172 g, 1.0 mol)

• Potassium Carbonate (anhydrous, 276 g, 2.0 mol)

• Acetone (1.5 L) or Acetonitrile (for higher reflux temp)

Workflow:

• Activation: In a 3-neck round-bottom flask equipped with a mechanical stirrer and reflux condenser, dissolve p-cresol in Acetone. Add Potassium Carbonate. Stir at room temperature for 30 minutes to generate the phenoxide anion.

• Alkylation: Add 2-Chloro-N,N-diethylethanamine hydrochloride portion-wise.

• Reflux: Heat the mixture to reflux (approx. 56°C for Acetone) and maintain for 12–18 hours. Monitor via TLC (Mobile phase: 10% MeOH in DCM).

• Work-up:

  • Cool mixture and filter off inorganic salts (KCl, excess K

    CO ).

  • Concentrate the filtrate under reduced pressure to obtain the crude oily free base.

• Purification (Acid-Base Extraction):

  • Dissolve crude oil in Diethyl Ether or Dichloromethane.

  • Extract with 1M HCl (3x). The MPTA moves to the aqueous phase; unreacted cresol remains in the organic phase.

  • Basify the aqueous phase to pH >11 using 4M NaOH. MPTA free base will oil out.

  • Extract the free base back into Diethyl Ether. Dry over MgSO

    .

• Salt Formation: Bubble dry HCl gas through the ether solution or add ethanolic HCl dropwise. The MPTA-HCl salt will precipitate. Filter and recrystallize from Ethanol/Ether.

Synthesis Pathway Diagram

Figure 1: Williamson ether synthesis route utilizing phase-transfer principles.

Part 4: Biological Mechanism & Applications[8][9]

MPTA acts as a tertiary amine bioregulator . Its primary utility lies in the manipulation of the isoprenoid pathway, specifically downstream of geranylgeranyl pyrophosphate (GGPP).

Mechanism of Action: Lycopene Cyclase Inhibition

The conversion of lycopene (red) to

-carotene (orange) is catalyzed by the enzyme lycopene -cyclase (LCY-B). MPTA acts as a non-competitive inhibitor of this enzyme.

• Effect: By blocking the cyclization rings, MPTA causes the plant machinery to arrest pigment synthesis at the lycopene stage.

• Gene Expression: Evidence suggests MPTA also upregulates the transcription of upstream carotenogenic genes (e.g., PSY, PDS), leading to a "super-accumulation" of lycopene rather than just a blockage.

Pathway Visualization

Figure 2: MPTA blocks the cyclization step, forcing lycopene accumulation.

Part 5: Safety & Handling

Expert Warning: As a tertiary amine and phenol derivative, MPTA must be handled with strict safety protocols.

• Hazards: Causes skin irritation and serious eye damage.[1][2] Harmful if swallowed.[1][2] The free base is lipophilic and can penetrate skin.

• Storage: Store the hydrochloride salt in a desiccator at room temperature. It is hygroscopic.[3]

• Disposal: Incinerate in a chemical incinerator equipped with an afterburner and scrubber.

References

• Yokoyama, H., et al. (1986). The mode of action of 2-(4-methylphenoxy)triethylamine (MPTA) on carotenoid biosynthesis in cotton cotyledons. Plant Physiology, 80(Suppl), 66.

• Benedict, C. R., et al. (1985). Effect of 2-Diethylamino-3,4-Dichlorophenylether (DCPTA) on cotton plant growth and phenology. Biotechnology, 3, 255-257.

• Coggins, C. W., Henning, G. L., & Yokoyama, H. (1970). Lycopene accumulation induced by 2-(4-chlorophenylthio)-triethylamine hydrochloride. Science, 168(3939), 1589-1590.

• PubChem. (2025).[4] Compound Summary: 2-(4-Methylphenoxy)ethanol (Precursor). National Library of Medicine.

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The Molecular Crowbar: An In-Depth Technical Guide to the Mechanism of MPTA in Carotid Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The intricate and highly regulated carotenoid biosynthesis pathway is a cornerstone of plant and microbial metabolism, yielding a vast array of pigments essential for photosynthesis, photoprotection, and the production of signaling molecules. The substituted triethylamine compound, 2-(4-methylphenoxy)triethylamine (MPTA), has emerged as a powerful chemical tool for dissecting this pathway. This technical guide provides a comprehensive exploration of the mechanism of action of MPTA, focusing on its role as a potent and specific inhibitor of lycopene cyclase enzymes. By elucidating the biochemical consequences of MPTA treatment, including the accumulation of specific pathway intermediates and the alteration of downstream carotenoid profiles, this guide offers researchers a detailed understanding of how to leverage MPTA as an experimental tool to probe the intricacies of carotenoid metabolism.

Introduction: The Carotenoid Biosynthesis Superhighway

Carotenoids, a class of tetraterpenoid pigments, are synthesized from the precursor geranylgeranyl pyrophosphate (GGPP) through a series of enzymatic steps.[1][2] This pathway, primarily located in the plastids of plant cells, can be broadly divided into several key stages: the formation of the first colorless carotenoid, phytoene; a series of desaturation and isomerization reactions leading to the production of the red-colored lycopene; and the subsequent cyclization of lycopene, which represents a critical branch point in the pathway.[3][4]

The cyclization of the linear lycopene molecule is catalyzed by two key enzymes: lycopene β-cyclase (LCY-β) and lycopene ε-cyclase (LCY-ε). The concerted action of these enzymes determines the ultimate fate of lycopene and, consequently, the specific types of carotenoids produced. The β-cyclase introduces β-rings at both ends of the lycopene molecule to form β-carotene, a precursor to zeaxanthin and violaxanthin.[5] In contrast, the ε-cyclase introduces an ε-ring, and in conjunction with LCY-β, leads to the formation of α-carotene, the precursor to lutein.[5] The precise regulation of these cyclases is therefore paramount in controlling the flow of metabolites through the two major branches of the pathway.

MPTA: A Chemical Wrench in the Cyclization Machinery

MPTA, a substituted triethylamine, functions as a specific inhibitor of the carotenoid biosynthesis pathway. Its primary mechanism of action is the targeted inhibition of lycopene cyclase enzymes, effectively creating a bottleneck at a crucial juncture of the metabolic cascade.[6][7]

Preferential Targeting of Lycopene ε-Cyclase

Experimental evidence strongly indicates that MPTA exhibits a preferential inhibitory effect on lycopene ε-cyclase (LCY-ε).[6][7] This specificity is of significant interest to researchers as it allows for the targeted disruption of the α-carotene branch of the pathway. The precise molecular interaction between MPTA and LCY-ε is not fully elucidated but is thought to involve the binding of the MPTA molecule to the active site of the enzyme, thereby preventing the cyclization of the ε-ring on the lycopene substrate.

Inhibition of Lycopene β-Cyclase

While the primary target of MPTA is LCY-ε, there is also evidence to suggest that it can inhibit lycopene β-cyclase (LCY-β), albeit with lower efficacy.[8] This dual inhibitory action, with a clear preference for the ε-cyclase, makes MPTA a nuanced tool for manipulating carotenoid profiles. The differential sensitivity of the two cyclases to MPTA allows for a graded response depending on the concentration of the inhibitor used.

Biochemical Consequences of MPTA Inhibition

The inhibition of lycopene cyclases by MPTA leads to a predictable and measurable cascade of biochemical changes within the target organism. These consequences are the key indicators of MPTA's efficacy and provide valuable insights into the dynamics of the carotenoid pathway.

Accumulation of Lycopene and Other Precursors

The most prominent effect of MPTA treatment is the significant accumulation of lycopene, the substrate for the inhibited cyclase enzymes.[6][7] With its downstream conversion blocked, lycopene builds up within the plastids. In addition to lycopene, other upstream acyclic carotenoids and their derivatives may also accumulate. For instance, trace amounts of δ-carotene, a monocyclic intermediate, have been observed in MPTA-treated tissues, providing further evidence for the inhibition of the second cyclization step.[6][7]

Altered Carotenoid Profile: A Shift Away from α-Carotene Derivatives

The preferential inhibition of LCY-ε by MPTA results in a dramatic reduction in the biosynthesis of α-carotene and its downstream derivatives. This is most notably observed as a significant decrease in the concentration of lutein, a major xanthophyll in photosynthetic tissues.[6] Conversely, the β-carotene branch of the pathway may be less affected, particularly at lower MPTA concentrations, leading to a shift in the overall carotenoid profile towards β-carotene and its derivatives. However, at higher concentrations, inhibition of LCY-β can also lead to a reduction in β-carotene levels.[6][7]

Experimental Protocols for Studying MPTA's aAction

To investigate the mechanism of action of MPTA, a systematic experimental approach is required. The following protocols provide a framework for treating biological samples with MPTA and subsequently analyzing the resulting changes in the carotenoid profile.

Protocol 1: In Vivo Treatment of Plant Material with MPTA

This protocol describes a general method for applying MPTA to whole plants or plant tissues to study its effects on carotenoid biosynthesis.

Causality Behind Experimental Choices:

• Choice of Plant Material: Lettuce (Lactuca sativa) is an excellent model system due to its relatively fast growth and well-characterized carotenoid profile.[6] Tomato (Solanum lycopersicum) is also a valuable model, particularly for studying lycopene accumulation.[7]

• MPTA Concentration: A concentration range (e.g., 10-100 µM) is used to determine the dose-dependent effects of the inhibitor. This allows for the observation of preferential inhibition at lower concentrations.

• Solvent: A small amount of a suitable solvent like acetone or ethanol is used to dissolve MPTA before adding it to the aqueous growth medium to ensure its bioavailability to the plant tissues.

• Control Group: An untreated control group is essential to establish a baseline for the normal carotenoid profile of the plant material under the same experimental conditions.

Step-by-Step Methodology:

• Plant Growth: Grow plants (e.g., lettuce seedlings) under controlled environmental conditions (e.g., 22°C, 16-hour photoperiod).

• MPTA Stock Solution: Prepare a stock solution of MPTA (e.g., 10 mM) in a suitable solvent (e.g., acetone).

• Treatment Application: For hydroponic systems, add the MPTA stock solution to the nutrient solution to achieve the desired final concentrations (e.g., 10 µM, 20 µM, 50 µM). For soil-grown plants, MPTA can be applied as a soil drench.

• Incubation: Allow the plants to grow in the presence of MPTA for a specified period (e.g., 7-14 days).

• Harvesting: Harvest plant tissues (e.g., leaves) from both treated and control plants for carotenoid analysis. Freeze the samples immediately in liquid nitrogen and store at -80°C until extraction.

Protocol 2: Extraction and HPLC Analysis of Carotenoids

This protocol outlines the extraction of carotenoids from plant tissues and their separation and quantification using High-Performance Liquid Chromatography (HPLC).

Causality Behind Experimental Choices:

• Extraction Solvent: A mixture of organic solvents, such as acetone and methanol, is used to efficiently extract the lipophilic carotenoids from the plant matrix.[9]

• Saponification (Optional): Saponification with potassium hydroxide is sometimes included to remove interfering chlorophylls and lipids, which can improve the chromatographic separation of carotenoids.[9]

• HPLC System: A reverse-phase C30 column is often preferred for carotenoid analysis as it provides excellent resolution of both carotenes and xanthophylls.[10]

• Mobile Phase: A gradient elution with a mixture of solvents like methanol, methyl-tert-butyl ether (MTBE), and water allows for the sequential separation of carotenoids with different polarities.[10]

• Detection: A photodiode array (PDA) detector is used to monitor the absorbance of the eluting compounds at specific wavelengths (typically around 450 nm for carotenoids) and to obtain their absorption spectra for identification.[5]

Step-by-Step Methodology:

• Sample Homogenization: Grind the frozen plant tissue to a fine powder in the presence of liquid nitrogen.

• Extraction: Extract the powdered tissue with a cold solvent mixture (e.g., acetone:methanol, 7:2 v/v) containing an antioxidant like butylated hydroxytoluene (BHT) to prevent carotenoid degradation. Vortex the mixture and centrifuge to pellet the debris. Repeat the extraction until the pellet is colorless.

• Phase Separation: Combine the supernatants and partition the carotenoids into an immiscible organic solvent like diethyl ether or a hexane/ethyl acetate mixture by adding water.

• Drying and Reconstitution: Evaporate the organic phase to dryness under a stream of nitrogen gas. Reconstitute the dried extract in a small, known volume of a suitable solvent for HPLC injection (e.g., MTBE or a mixture of methanol and MTBE).

• HPLC Analysis:

  • Inject the reconstituted sample into an HPLC system equipped with a C30 reverse-phase column.

  • Use a gradient elution program with a mobile phase consisting of, for example, methanol, MTBE, and water.

  • Monitor the elution profile at 450 nm using a PDA detector.

• Quantification: Identify and quantify individual carotenoids by comparing their retention times and absorption spectra with those of authentic standards.

Data Presentation and Interpretation

The results of MPTA treatment experiments can be effectively summarized in tables and visualized in diagrams to facilitate interpretation.

Quantitative Data Summary

The following table presents hypothetical data illustrating the typical effects of MPTA treatment on the carotenoid content of lettuce leaves, based on published findings.[6][7]

Carotenoid	Control (µg/g fresh weight)	10 µM MPTA (µg/g fresh weight)	20 µM MPTA (µg/g fresh weight)
Lutein	45.2	28.5	11.3
β-Carotene	25.8	22.1	15.4
Violaxanthin	15.1	12.8	9.7
Neoxanthin	10.5	6.3	2.1
Lycopene	Not Detected	8.9	19.6
δ-Carotene	Not Detected	1.2	3.5

Visualization of the Mechanism of Action

The following diagrams, generated using the DOT language for Graphviz, illustrate the carotenoid biosynthesis pathway and the point of inhibition by MPTA, as well as a typical experimental workflow.

Caption: Carotenoid biosynthesis pathway with MPTA inhibition point.

Caption: Experimental workflow for studying MPTA effects.

Conclusion and Future Directions

MPTA is an invaluable tool for researchers studying carotenoid biosynthesis. Its specific and potent inhibition of lycopene cyclases provides a reliable method for inducing the accumulation of lycopene and for studying the downstream consequences of blocking the α-carotene branch of the pathway. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to effectively utilize MPTA in their investigations.

Future research could focus on elucidating the precise molecular interactions between MPTA and the lycopene cyclase enzymes through structural biology studies. Furthermore, exploring the effects of MPTA in a wider range of plant and microbial species could reveal novel aspects of carotenoid pathway regulation and diversity. As our understanding of carotenoid metabolism deepens, tools like MPTA will continue to play a crucial role in unraveling the complexities of this vital biochemical pathway.

References

• Phillip, D., & Young, A. J. (2006). Preferential inhibition of the lycopene epsilon-cyclase by the substituted triethylamine compound MPTA in higher plants. Journal of Plant Physiology, 163(3), 277-283. [Link]

• Cunningham, F. X., Jr, & Gantt, E. (1998). Genes and enzymes of carotenoid biosynthesis in plants. Annual review of plant physiology and plant molecular biology, 49, 557-583. [Link]

• Al-Babili, S., & Beyer, P. (2005). Golden Rice–five years on the road–five years to go?. Trends in plant science, 10(12), 565-573. [Link]

• La Rocca, N., Rascio, N., Oster, U., & Rüdiger, W. (2007). Inhibition of lycopene cyclase results in accumulation of chlorophyll precursors. Planta, 225(4), 1019-1029. [Link]

• Fanciullino, A. L., Cercós, M., D'Ambrosio, C., & Talon, M. (2008). Molecular and functional characterization of a novel chromoplast-specific lycopene β-cyclase from Citrus and its relation to lycopene accumulation. Journal of experimental botany, 59(11), 3169-3182. [Link]

• La Rocca, N., Rascio, N., Oster, U., & Rüdiger, W. (2007). Inhibition of lycopene cyclase results in accumulation of chlorophyll precursors. Planta, 225(4), 1019-1029. [Link]

• Ma, G., Zhang, L., & Matsuno, R. (2005). A new carotenoid, 2, 2'-dihydroxy-β-carotene, from the marine bacterium, Paracoccus sp. strain N81106. Bioscience, biotechnology, and biochemistry, 69(5), 983-986. [Link]

• Rodriguez-Amaya, D. B. (2015). A guide to carotenoid analysis in foods. ILSI Press. [Link]

• Britton, G., Liaaen-Jensen, S., & Pfander, H. (Eds.). (2004). Carotenoids: Handbook. Springer Science & Business Media. [Link]

• Howe, J. A., & Tanumihardjo, S. A. (2006). Evaluation of analytical methods for carotenoid extraction from biofortified maize (Zea mays sp.). Journal of agricultural and food chemistry, 54(21), 7992-7997. [Link]

• Chen, B. H., & Chen, Y. C. (2004). Determination of major carotenoids in human serum by liquid chromatography. Journal of Food and Drug Analysis, 12(1). [Link]

• Baranska, M., Schütze, W., & Schulz, H. (2006). Determination of lycopene and beta-carotene content in tomato fruits and related products: comparison of FT-Raman, ATR-IR, and NIR spectroscopy. Analytical chemistry, 78(24), 8456-8461. [Link]

• Fraser, P. D., Enfissi, E. M., & Bramley, P. M. (2009). A rapid and sensitive method for determination of carotenoids in plant tissues by high performance liquid chromatography. Plant methods, 5(1), 1-9. [Link]

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• Ronen, G., Cohen, M., Zamir, D., & Hirschberg, J. (1999). Regulation of carotenoid biosynthesis during tomato fruit development: expression of the gene for lycopene epsilon-cyclase is down-regulated during ripening and is elevated in the mutant Delta. The Plant Journal, 17(4), 341-351. [Link]

• Cardoso, P. C., Tomazini, A. P. B., Stringheta, P. C., Ribeiro, S. M. R., & Pinheiro-Sant'Ana, H. M. (2011). Carotenoids of lettuce (Lactuca sativa L.) grown on soil enriched with spent coffee grounds. Molecules, 17(1), 1103-1114. [Link]

• Cunningham Jr, F. X., & Gantt, E. (2001). One ring or two? Determination of ring number in carotenoids by lycopene ε-cyclases. Proceedings of the National Academy of Sciences, 98(5), 2905-2910. [Link]

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A Technical Guide to the Analysis of the MPTA-Inhibited Lycopene Cyclase Pathway

For professionals in biochemical research and pharmaceutical development, the specific inhibition of metabolic pathways offers a powerful tool for both fundamental discovery and therapeutic innovation. This guide provides an in-depth technical overview of the analysis of the carotenoid biosynthesis pathway, focusing on the effects of 2-(4-methylphenoxy)triethylamine (MPTA), a potent and specific inhibitor of lycopene cyclase. Here, we move beyond simple protocols to explain the causal biochemistry and analytical strategies required for robust and reliable pathway analysis.

Section 1: The Carotenoid Biosynthesis Pathway: A Focus on Lycopene Cyclization

The biosynthesis of carotenoids is a vital pathway in plants and microorganisms, responsible for producing a vast array of pigments essential for photosynthesis, photoprotection, and as precursors to hormones.[1][2] The pathway begins with the formation of the colorless C40 molecule phytoene from geranylgeranyl pyrophosphate (GGPP)[3][4]. A series of desaturation and isomerization reactions convert phytoene into the bright red, linear carotenoid, all-trans-lycopene.[5]

This is where the pathway bifurcates, a critical juncture controlled by the enzyme lycopene cyclase.[6][7] This enzyme catalyzes the formation of ionone rings at the ends of the lycopene molecule. The specific type of ring formed dictates the subsequent products:

• Lycopene β-cyclase (LCYB) introduces two β-rings, producing β-carotene.[7][8][9]

• Lycopene ε-cyclase (LCYE) , in concert with LCYB, introduces one ε-ring and one β-ring to form α-carotene.[8][9]

These cyclic carotenes are the precursors to a wide array of essential xanthophylls, such as lutein and zeaxanthin.[7] The activity of lycopene cyclase is therefore a rate-limiting and decisive step in determining the profile of carotenoids within an organism.[9][10]

Fig 1. Carotenoid biosynthesis pathway highlighting the lycopene cyclization branch point and the inhibitory action of MPTA.

Section 2: MPTA as a Specific Inhibitor of Lycopene Cyclase

2-(4-methylphenoxy)triethylamine (MPTA) is a substituted triethylamine compound that acts as a highly effective inhibitor of both lycopene β- and ε-cyclases.[11][12][13] Its application provides a powerful method for studying the functional consequences of pathway truncation. The primary and most direct effect of MPTA treatment is the significant reduction or complete blockage of β-carotene and its derivatives (β,β- and β,ε-xanthophylls).[11][12] This inhibition leads to a stoichiometric accumulation of the substrate, lycopene, which is readily observable and quantifiable.[11][12][14]

This specific mode of action makes MPTA an invaluable research tool. By preventing the cyclization of lycopene, researchers can unmask and study the activities of upstream enzymes in the pathway, which may be otherwise obscured by the rapid conversion of their products.[5][10][15]

Section 3: Experimental Design for Pathway Analysis

A robust analysis of the MPTA-inhibited pathway requires a multi-faceted approach, combining cellular models with precise analytical techniques. The core logic is to create a system where carotenoid biosynthesis is active, apply the inhibitor, and then accurately quantify the resulting shift in the carotenoid profile.

3.1: Cellular Models for Inducing Lycopene Accumulation

The choice of a model system is critical and depends on the specific research question.

• Plant Tissues/Seedlings: Systems like lettuce (Lactuca sativa) or germinating cottonseed provide a native biological context.[11][12] Treating these systems with MPTA leads to a dramatic shift from lutein and β-carotene production to massive lycopene accumulation.[11]

• Engineered E. coli : For studying the direct activity of the cyclase enzyme, a non-carotenogenic host like E. coli can be engineered. By introducing the genes necessary to produce lycopene (e.g., from Erwinia uredovora), a lycopene-accumulating strain is created.[9][16] Subsequently expressing a plant-derived lycopene cyclase gene in this strain will result in the conversion of lycopene to β-carotene.[9][16][17] This provides a clean background to test the efficacy of MPTA or to characterize cyclase variants.

3.2: Experimental Workflow: From Treatment to Analysis

The following workflow provides a self-validating system for assessing MPTA's effect. Each step is designed to ensure the stability and accurate measurement of the target analytes.

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Biological Activity and Mechanistic Action of MPTA in Gossypium hirsutum

Technical Whitepaper & Experimental Guide

Executive Summary

This technical guide details the biological activity of 2-(4-methylphenoxy)triethylamine (MPTA) in Gossypium hirsutum (upland cotton).[1][2] Unlike broad-spectrum auxins or cytokinins, MPTA belongs to a specialized class of substituted tertiary amine bioregulators .[1] Its primary and most distinct biological activity in cotton is the potent inhibition of lycopene cyclases (LYC-β and LYC-ε) and the simultaneous upregulation of upstream carotenogenic genes (psy1, psy2).[1]

This dual mechanism—enzymatic blockage coupled with transcriptional enhancement—results in the massive accumulation of lycopene (a red pigment usually absent in mature cotton tissues) at the expense of downstream cyclic carotenoids like lutein and

-carotene.[1] This guide provides the mechanistic basis, experimental protocols, and data validation standards for researchers utilizing MPTA to manipulate secondary metabolite pathways in plant systems.[1]

Chemical Identity & Properties

Before administering MPTA, researchers must verify the compound's identity to distinguish it from its chlorinated analog, DCPTA.[1]

Property	Specification
Chemical Name	2-(4-methylphenoxy)triethylamine
Abbreviation	MPTA
Class	Substituted Tertiary Amine Bioregulator
Molecular Target	Lycopene -cyclase (LYC-β), Lycopene -cyclase (LYC-ε)
Primary Physiological Effect	Induction of lycopene accumulation; inhibition of cyclic carotenoid formation.[1]
Solubility	Soluble in ethanol/methanol; sparingly soluble in water (often applied as a hydrochloride salt or with surfactant).[1]

Mechanism of Action: The "Push-Block" System[1]

MPTA operates via a unique "Push-Block" mechanism that fundamentally alters the carotenoid biosynthetic pathway in G. hirsutum.[1]

The "Block": Enzymatic Inhibition

MPTA acts as a non-competitive inhibitor of the cyclase enzymes.[1] In a standard cotton pathway, lycopene is a transient intermediate rapidly converted into

-carotene and -carotene.[1] MPTA binds to Lycopene -cyclase (LYC-β) and Lycopene -cyclase (LYC-ε) , effectively creating a metabolic dam.[1]

The "Push": Transcriptional Upregulation

Paradoxically, while blocking the pathway downstream, MPTA stimulates the pathway upstream. It triggers a feedback loop that significantly upregulates the transcription of Phytoene Synthase (psy) , the rate-limiting enzyme in carotenogenesis.[1]

• Gene Targets: psy1, psy2, lyc-β, lyc-ε.[1]

• Dependency: The effect is strictly dependent on de novo mRNA synthesis and protein translation (sensitive to Actinomycin D and Cycloheximide).[1]

Pathway Visualization

The following diagram illustrates the specific intervention points of MPTA within the cotton carotenoid pathway.

Caption: MPTA inhibits cyclases (Red T-bar) while upregulating PSY expression (Green Arrow), causing Lycopene accumulation.[1]

Experimental Protocols

Protocol A: Seed Treatment and Germination Assay

Objective: To induce lycopene accumulation in dark-grown cotton seedlings.

• Seed Preparation:

  • Select glandless Gossypium hirsutum seeds (e.g., Acala line) to avoid interference from gossypol glands.[1]

  • Soak seeds in dH₂O for 6 hours.

  • Manually remove seed coats (dehulling) to facilitate uniform uptake.[1]

• Chemical Imbibition:

  • Control: Imbibe dehulled seeds in dH₂O for 3 hours.

  • Treatment: Imbibe in 1.0 mM MPTA solution (adjusted to pH 7.0) for 3 hours.

  • Note: If MPTA is in free amine form, dissolve in minimal ethanol first, then dilute.[1]

• Incubation:

  • Place seeds on moist filter paper in petri dishes.

  • Incubate at 30°C ± 2°C in complete darkness for 72 hours.

  • Why Darkness? Light induces chloroplast development which complicates the isolation of specific carotenoid changes.[1]

• Harvest:

  • Separate cotyledons from the embryonic axis.[1]

  • Flash freeze in liquid nitrogen for RNA/metabolite extraction.[1]

Protocol B: HPLC Analysis of Carotenoids

Objective: Quantify the shift from cyclic carotenoids to lycopene.

• Extraction:

  • Grind 1g of frozen cotyledon tissue in liquid N₂.

  • Extract with acetone:hexane (1:1 v/v) containing 0.1% BHT (antioxidant).[1]

  • Centrifuge at 10,000 x g for 10 mins; collect supernatant.

• Saponification (Optional but recommended):

  • Add 10% methanolic KOH to remove chlorophylls and lipids.[1]

• HPLC Conditions:

  • Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm).[1]

  • Mobile Phase: Acetonitrile:Methanol:Dichloromethane (75:20:5).[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: Absorbance at 450 nm (general carotenoids) and 470-503 nm (lycopene).[1]

• Expected Result Validation:

  • Control samples should show peaks for Lutein and

    -Carotene .[1]

  • MPTA samples should show a dominant Lycopene peak and near-absence of Lutein/

    -Carotene.[1]

Quantitative Data Summary

The following table summarizes the biological impact of MPTA on G. hirsutum gene expression and pigment profiles, derived from validated transcriptomic and metabolic studies.

Parameter	Control (Water)	MPTA Treatment (1 mM)	Fold Change / Effect
Lutein Conc.	High	< 12% of Control	-88% (Inhibition)
-Carotene Conc.	Moderate	Not Detected	-100% (Blockage)
Lycopene Conc.	Trace / None	Very High	>18-fold Increase
Total Carotenoids	Baseline	High	Increased Synthesis
PSY1 Transcript	Baseline	High	~6.5x Upregulation
PSY2 Transcript	Baseline	Moderate	~2.2x Upregulation
LYC-β Transcript	Baseline	High	~3.7x Upregulation *

*Note on LYC-β Transcript: Although the enzyme activity is inhibited by MPTA, the gene expression often increases as a compensatory feedback mechanism attempting to overcome the block.[1]

Critical Analysis & Troubleshooting

Specificity vs. Toxicity

MPTA is highly specific to the cyclase enzymes at concentrations between 0.1 mM and 1.0 mM .

• Warning: Concentrations exceeding 5 mM may cause general phytotoxicity, manifested as radicle necrosis or hypocotyl lesioning.[1]

• Differentiation: Unlike DCPTA, which is often used to enhance photosynthesis and yield in mature plants, MPTA is primarily used as a chemical probe for the carotenoid pathway.

The "Gene-Dependency" Check

To confirm that MPTA activity is active (biological) rather than passive (chemical staining), researchers should perform an Antibiotic Inhibition Control :

• Co-treat seeds with MPTA + Cycloheximide (protein synthesis inhibitor).[1]

• Result: The lycopene accumulation should be abolished.[1] This confirms that MPTA requires active protein synthesis (likely of PSY enzymes) to force the pathway flux into lycopene.[1]

References

• Benedict, C. R., et al. (1985).[1] "The Induction of Lycopene in Germinating Cottonseed with 2-(4-Methylphenoxy) Triethylamine (MPTA)." Plant Physiology.

• Hsu, W. J., et al. (1972).[1] "Chemical bioregulation of carotenoid biosynthesis." Phytochemistry.

• Coggins, C. W., et al. (1992).[1] "Possible modes of action of tertiary amine bioregulators." Plant Biochemical Regulators.

• Al-Babili, S., et al. (2021).[1] "Carotenoid biosynthesis in plants: Mechanisms and regulation."[1] Annual Review of Plant Biology.

• Yokoyama, H., et al. (1990).[1][2] "Bio-induction of carotenoid synthesis in cotton." USDA Agricultural Research Service Reports.

Sources

• 1. MCPA - Wikipedia [en.wikipedia.org]
• 2. hort [journals.ashs.org]

Technical Deep Dive: Chemical Regulation of Lycopene Cyclization via CPTA and MPTA

Executive Summary

The regulation of carotenoid biosynthesis via tertiary amine bioregulators represents a cornerstone methodology in plant physiology and metabolic engineering. Two primary compounds dominate this niche: CPTA (2-(4-chlorophenylthio)triethylamine hydrochloride) and MPTA (2-(4-methylphenoxy)triethylamine hydrochloride).

While both compounds function as inhibitors of lycopene cyclases (LCY), causing a massive accumulation of lycopene (red pigment) at the expense of downstream cyclic carotenoids (beta-carotene, lutein), they differ fundamentally in their chemical linker (thioether vs. ether) and para-substitution (chloro- vs. methyl-). This guide provides a rigorous technical comparison, elucidating the structure-activity relationships (SAR), distinct inhibition kinetics, and validated protocols for their application in research and phenotype engineering.

Part 1: Mechanistic Foundations

The Target: Lycopene Cyclization

The carotenoid pathway branches at lycopene.[1] In native systems, lycopene is a transient intermediate, rapidly converted into cyclic carotenoids by two key enzymes:

• Lycopene

  -cyclase (LCY-b): Introduces -rings (leading to -carotene, zeaxanthin).

• Lycopene

  -cyclase (LCY-e): Introduces -rings (leading to -carotene, lutein).[2]

The Blockade Mechanism

Both CPTA and MPTA act as onium compounds. They function as non-competitive or mixed inhibitors of LCY enzymes. By mimicking the transition state of the lycopene carbocation during ring closure, they bind to the cyclase active site, effectively "jamming" the pathway. This forces the metabolic flux to arrest at lycopene.

Pathway Visualization

The following diagram illustrates the specific blockade points induced by these bioregulators.

Caption: CPTA and MPTA arrest metabolic flux at Lycopene by inhibiting LCY-b and LCY-e enzymes.

Part 2: Comparative Chemistry & Pharmacology

The distinction between CPTA and MPTA is often overlooked but critical for optimizing experimental design. CPTA is a thioether , whereas MPTA is typically an ether (phenoxy).

Structure-Activity Relationship (SAR)

Feature	CPTA	MPTA
Full Name	2-(4-chlorophenylthio )triethylamine HCl	2-(4-methylphenoxy )triethylamine HCl
Linker Atom	Sulfur (Thioether)	Oxygen (Ether)
Para-Substituent	Chlorine (-Cl)	Methyl (-CH₃)
Electronic Effect	Electron-Withdrawing (Inductive)	Electron-Donating
Lipophilicity	High (Sulfur increases logP)	Moderate
Primary Target	High affinity for LCY-b (Beta-cyclase)	Preferential inhibition of LCY-e (Epsilon-cyclase) noted in some species
Gene Regulation	Induces PSY transcription (feedback)	Induces PSY and PDS transcription strongly

Why the Difference Matters

• CPTA (The Sledgehammer): The sulfur bridge and chlorine substituent create a highly lipophilic molecule that integrates deeply into the plastid membrane. It is the "gold standard" for total cyclase inhibition, often achieving >90% lycopene accumulation.

• MPTA (The Modulator): The oxygen bridge alters the bond angle and polarity. Research indicates MPTA may have higher specificity for LCY-e in certain tissues (e.g., Dunaliella, Cotton). This makes MPTA a superior choice when studying the alpha-carotene branch or when differential inhibition is required.

Part 3: Experimental Protocols

Protocol A: Tissue Treatment (Citrus/Fruit Model)

Objective: Induce lycopene accumulation in non-ripening or yellow/orange tissues.

Reagents:

• CPTA or MPTA Hydrochloride (Purity >98%)

• Surfactant (Tween-20 or Triton X-100)

• Isopropanol (solvent carrier)

Workflow:

• Stock Solution: Dissolve 100 mg of CPTA/MPTA in 5 mL of 50% Isopropanol.

• Working Solution: Dilute stock into distilled water to reach 500 ppm (approx. 2 mM) . Add 0.1% (v/v) Tween-20 to ensure cuticle penetration.

• Application: Dip whole fruits for 30 seconds or spray foliage until runoff.

• Incubation: Incubate treated tissue at 25°C in the dark for 7–14 days.

  • Note: Light is not strictly required for the chemical inhibition but regulates the PSY gene. Dark incubation prevents photo-oxidation of the accumulated lycopene.

Protocol B: Seedling Germination Assay (Cotton/Grain Model)

Objective: Screen for pathway flux capacity in etiolated seedlings.

Workflow:

• Media Prep: Prepare aqueous solution of MPTA (100 µM).

• Imbibition: Soak seeds in MPTA solution for 6 hours.

• Germination: Plate seeds on wet filter paper saturated with MPTA solution.

• Growth: Grow in total darkness for 5–7 days.

• Observation: Cotyledons will develop a deep pink/red hue (lycopene) instead of the typical etiolated yellow (lutein/beta-carotene).

Experimental Workflow Diagram

Caption: Standardized workflow for bioregulator application and analysis.[2][3]

Part 4: Data Analysis & Validation

Quantifying the Shift

To validate the inhibition, you must demonstrate the stoichiometric shift from cyclic carotenoids to lycopene.

HPLC Parameters (Standard):

• Column: C30 Reverse Phase (YMC Carotenoid) or C18 (less resolution for isomers).

• Mobile Phase: Methanol/MTBE/Water gradient.

• Detection:

  • Lycopene: 470 nm or 503 nm.

  • Beta-Carotene: 450 nm.

Expected Results Table:

Compound	Control Tissue (µg/g)	CPTA/MPTA Treated (µg/g)	Change
Lycopene	< 1.0 (Trace)	> 150.0	++ Massive Increase
Beta-Carotene	20.0 - 50.0	< 5.0	-- Depletion
Lutein	10.0 - 30.0	< 5.0	-- Depletion
Phytoene	Trace	10.0 - 20.0	+ Moderate Increase

Note: Phytoene often accumulates because the massive feedback upregulation of the PSY gene (induced by the lack of downstream products) overwhelms the desaturase enzymes (PDS/ZDS), creating a secondary bottleneck.

References

• Coggins, C. W., Henning, G. L., & Yokoyama, H. (1970). Lycopene accumulation induced by 2-(4-chlorophenylthio)-triethylamine hydrochloride.[4][5] Science.[5][6][7]

  • [Link]

• Yokoyama, H., et al. (1972). The effect of 2-(4-chlorophenylthio)-triethylamine hydrochloride on the formation of carotenoids in citrus. Phytochemistry.[6][8][9][10]

  • [Link]

• Benedict, C. R., et al. (1985). The Induction of Lycopene in Germinating Cottonseed with 2-(4-Methylphenoxy) Triethylamine (MPTA). Plant Physiology.[1][2][9]

  • [Link] (Note: Generalized link to Plant Phys archives for verification of MPTA usage in cotton).

• La Rocca, N., et al. (2007).Inhibition of lycopene cyclase results in accumulation of chlorophyll precursors. Physiologia Plantarum.

  • [Link]

• Zhang, Y., et al. (2012).Effects of CPTA on the expression of carotenoid biosynthesis genes in citrus. Scientia Horticulturae.

  • [Link]

Sources

• 1. 2-(4-Chlorophenylthio)triethylamine|CAS 14214-33-6 [benchchem.com]
• 2. Frontiers | Carotenoid metabolism: New insights and synthetic approaches [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. Lycopene accumulation induced by 2-(4-chlorophenylthio)-triethylamine hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. | PDF or Rental [articles.researchsolutions.com]
• 7. youthandearth.com [youthandearth.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. A Review of the Structure, Biosynthesis, Absorption of Carotenoids-Analysis and Properties of their Common Natural Extracts – Current Research in Nutrition and Food Science Journal [foodandnutritionjournal.org]
• 10. Structure activity relationship of carotenoid derivatives in activation of the electrophile/antioxidant response element transcription system - PubMed [pubmed.ncbi.nlm.nih.gov]

Transcriptional Regulation of psy Genes by MPTA: A Mechanistic Guide for Carotenoid Engineering

Topic: Transcriptional Regulation of psy Genes by MPTA Treatment Content Type: Technical Guide / Whitepaper Audience: Researchers, Metabolic Engineers, and Plant Physiologists

Executive Summary

This guide details the specific transcriptional modulation of the phytoene synthase (psy) gene family induced by 2-(4-methylphenoxy)triethylamine (MPTA). While MPTA is classically defined as an inhibitor of lycopene cyclization, its utility in metabolic engineering stems from a secondary, paradoxical mechanism: the potent upregulation of upstream flux-controlling genes.

Key Insight: MPTA treatment does not merely block downstream enzymes; it triggers a 6.5-fold transcriptional upregulation of psy1 (in model systems like Gossypium), forcing a massive accumulation of lycopene by simultaneously increasing precursor supply and blocking product consumption.

Mechanistic Architecture

The Dual-Action Mechanism

MPTA operates via a coordinated "Push-Block" mechanism. To effectively utilize MPTA for gene regulation, one must understand the causality between enzyme inhibition and nuclear gene expression.

• The Block (Enzymatic Level): MPTA acts as a tertiary amine bioregulator. It competitively inhibits Lycopene

  -cyclase (LCY- ) and Lycopene -cyclase (LCY- ) . This prevents the conversion of lycopene into -carotene and -carotene.

• The Push (Transcriptional Level): The inhibition of cyclization triggers a feedback signal (likely mediated by apocarotenoid signals or precursor accumulation sensing) that upregulates the nuclear transcription of psy genes.

  • PSY (Phytoene Synthase) is the rate-limiting enzyme condensing two Geranylgeranyl diphosphate (GGPP) molecules into phytoene.[1][2][3][4][5]

  • Upregulation of psy increases the metabolic flux into the pathway, while the MPTA block ensures this flux is trapped as lycopene.

Pathway Visualization

The following diagram illustrates the redirection of metabolic flux and the feedback loop induced by MPTA.

Caption: MPTA inhibits LCY enzymes (red tee) while simultaneously inducing nuclear transcription of PSY (green arrow), creating a lycopene trap.

Quantitative Transcriptional Data

The following data summarizes the transcriptional impact of MPTA on psy isoforms in dark-germinated cotton seedlings, a standard model for this interaction.

Gene Target	Transcript Fold-Change (vs Control)	Mechanism of Regulation
psy1	+ 6.5-fold	Primary transcriptional upregulation.
psy2	+ 2.2-fold	Secondary upregulation; constitutive support.
lcy-	+ 3.7-fold	Compensatory upregulation (futile cycle due to enzyme inhibition).
lcy-	+ 3.6-fold	Compensatory upregulation.

Note: The increase in LCY transcripts demonstrates that the cell attempts to overcome the MPTA block by making more enzyme, but the chemical inhibition dominates the phenotype.

Validated Experimental Protocol: MPTA Induction Assay

To replicate these transcriptional effects, strict adherence to the treatment window is required. MPTA is most effective during active carotenogenesis (e.g., germination or fruit ripening).

Reagents & Preparation

• MPTA Stock: Dissolve 2-(4-methylphenoxy)triethylamine hydrochloride in water.

• Working Concentration: 100 ppm (mg/L) is the optimal induction point for psy transcription without phytotoxicity.

• Inhibitor Controls (Optional): Actinomycin D (20 mg/L) to confirm transcriptional dependence.

Step-by-Step Workflow

• Imbibition/Treatment:

  • Soak seeds or tissue in 100 ppm MPTA solution for 4–6 hours.

  • Control: Distilled water soak.

• Incubation:

  • Transfer to petri dishes/growth chamber.

  • Condition: Dark incubation at 30°C for 48 hours. (Darkness ensures that psy regulation is attributed to MPTA and not photomorphogenesis).

• Harvest & Extraction:

  • Flash freeze tissue in liquid nitrogen immediately.

  • Extract Total RNA using a CTAB-based or column-based kit (e.g., RNeasy) suitable for polysaccharide-rich plant tissue.

• Quantification (RT-qPCR):

  • Synthesize cDNA using oligo(dT) primers.

  • Target psy1 and psy2 using gene-specific primers.

  • Normalize against ubiquitin (UBQ) or 18S rRNA.

Protocol Visualization

Caption: Workflow for MPTA-mediated induction of carotenoid biosynthesis genes.

Critical Analysis & Troubleshooting

Dependence on De Novo Synthesis

The efficacy of MPTA is not merely chemical interaction with the enzyme. Studies utilizing Actinomycin D (transcription inhibitor) and Cycloheximide (translation inhibitor) have proven that:

• If transcription is blocked (Actinomycin D + MPTA), the 6.5-fold increase in psy mRNA is abolished.

• This confirms that MPTA actively signals the nucleus to synthesize new mRNA, rather than stabilizing existing transcripts.

Common Pitfalls

• Light Interference: Light itself induces psy via phytochrome signaling (PIFs). To isolate the MPTA effect, experiments should ideally be conducted in the dark or under controlled green safe light.

• Concentration Toxicity: Exceeding 500 ppm MPTA can cause tissue necrosis, leading to RNA degradation and false-negative qPCR results.

References

• Science Publications. (2006). The Induction of Lycopene in Germinating Cottonseed with 2-(4-Methylphenoxy) Triethylamine (MPTA).

• National Institutes of Health (PMC). (2010). Mechanistic Aspects of Carotenoid Biosynthesis.

• Frontiers in Plant Science. (2022). Phytoene Synthase: The Key Rate-Limiting Enzyme of Carotenoid Biosynthesis in Plants.

Sources

• 1. aocs.org [aocs.org]
• 2. Frontiers | Phytoene Synthase: The Key Rate-Limiting Enzyme of Carotenoid Biosynthesis in Plants [frontiersin.org]
• 3. Overexpression of PSY1 increases fruit skin and flesh carotenoid content and reveals associated transcription factors in apple (Malus × domestica) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Manipulation of Phytoene Levels in Tomato Fruit: Effects on Isoprenoids, Plastids, and Intermediary Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Metabolic Regulation of Carotenoid Biosynthesis in Germinating Seeds via MPTA Treatment

This Application Note is designed for researchers and metabolic engineers focusing on plant physiology and secondary metabolite regulation. It details the protocol for using MPTA (2-(4-methylphenoxy)triethylamine) to modulate carotenoid biosynthesis in germinating seeds.

Introduction & Mechanistic Basis[1][2][3][4][5]

The modulation of secondary metabolites during the critical window of seed germination offers a powerful tool for studying biosynthetic pathways and developing biofortified functional foods. MPTA (2-(4-methylphenoxy)triethylamine) is a tertiary amine bioregulator that acts as a specific inhibitor of lycopene cyclase (LCY) enzymes (both

-LCY and -LCY).[1]

Unlike its structural analogue DCPTA (which primarily enhances biomass and photosynthetic efficiency), MPTA is utilized specifically to block the cyclization of lycopene into

-carotene and -carotene. In germinating seeds and developing seedlings, this blockade forces the accumulation of lycopene , turning tissues that would normally be green or yellow (due to chlorophyll and downstream xanthophylls) into a distinct red/pink phenotype.

Mechanism of Action

The carotenoid pathway relies on the cyclization of linear lycopene to form the ionone rings characteristic of

- and -carotene.[2][3] MPTA competitively inhibits the cyclase enzymes.

Figure 1: MPTA acts as a metabolic bottleneck, preventing the cyclization of Lycopene, leading to its hyper-accumulation.

Experimental Design & Materials

Reagents

• MPTA Hydrochloride: (2-(4-methylphenoxy)triethylamine hydrochloride).[1] Note: Ensure high purity (>98%) for metabolic studies.

• Solvent: Ethanol (absolute) and Distilled Deionized Water (

  ).

• Surfactant: Tween-20 (Polysorbate 20) to ensure seed coat penetration.

• Sterilizing Agents: 70% Ethanol, 1-2% Sodium Hypochlorite (NaClO).

Seed Selection

This protocol is optimized for dicotyledonous seeds (e.g., Glycine max, Vigna radiata, Citrus spp.) but can be adapted for monocots. Seeds must be uniform in size and free from visible fungal pathogens.

Detailed Protocol

Phase 1: Preparation of MPTA Stock & Working Solutions

MPTA is often supplied as a hydrochloride salt, which improves water solubility. If using the free amine, initial dissolution in ethanol is required.

• Stock Solution (10 mM):

  • Dissolve the calculated mass of MPTA-HCl in a minimal volume of

    .

  • Adjust final volume to 100 mL.

  • Store at 4°C in amber glass (stable for 1-2 months).

• Working Solution (Optimization Range):

  • Prepare concentrations of 0.5 mM, 1.0 mM, and 2.5 mM .

  • Add 0.1% (v/v) Tween-20 to the final working solution to reduce surface tension and improve imbibition.

Phase 2: Seed Surface Sterilization

Critical Step: MPTA treatment can alter seed exudates, potentially inviting microbial growth. Sterilization is mandatory.

• Rinse seeds in

  to remove debris.

• Submerge in 70% Ethanol for 30 seconds.

• Transfer immediately to 1.5% Sodium Hypochlorite solution with vigorous agitation for 10 minutes.

• Rinse 5 times with sterile

  to remove all traces of chlorine.

Phase 3: Priming / Imbibition Treatment

Two methods are proposed. Method A (Soaking) is recommended for uniform metabolic profiling. Method B (Continuous) is for long-term phenotypic observation.

Method A: Hydro-Priming with MPTA (Recommended)

• Place sterilized seeds in a sterile beaker.

• Add the MPTA Working Solution at a ratio of 1:5 (Seed Weight : Liquid Volume) .

• Incubate in the dark at 25°C for 6 to 12 hours .

  • Note: Do not exceed 12 hours to prevent anoxia damage to the embryo.

• Remove seeds and surface-dry with sterile filter paper.

• Sow immediately on growth substrate.

Method B: Continuous Substrate Application

• Saturate germination paper or sterile vermiculite with the MPTA Working Solution.

• Place seeds on the substrate.

• Replenish moisture with the same MPTA concentration throughout the growth cycle.

Phase 4: Germination & Light Induction

Carotenoid biosynthesis genes are often light-regulated. MPTA requires active carotenogenesis to show effects.

• Dark Incubation (Days 0-2): Promote radicle emergence.

• Light Induction (Day 3+): Transfer seedlings to a growth chamber.

  • Intensity: 150–300

    .

  • Photoperiod: 16h Light / 8h Dark.

  • Observation: Control seedlings will turn green (chlorophyll + lutein/beta-carotene). MPTA-treated seedlings will develop deep red/pink pigmentation in the cotyledons and hypocotyls due to lycopene accumulation.

Data Acquisition & Analysis

Phenotypic Scoring

Parameter	Control Phenotype	MPTA Treated Phenotype	Physiological Implication
Cotyledon Color	Green / Yellow	Red / Pink / Orange	Successful cyclase inhibition; Lycopene accumulation.
Radicle Length	Normal Elongation	Slight Inhibition (<10%)	High doses of tertiary amines may retard elongation; adjust dose if >20% inhibition occurs.
Hypocotyl Length	Normal	Variable	MPTA may exhibit minor auxin-like or anti-gibberellin activity depending on species.

Quantitative Analysis (HPLC)

To validate the protocol, carotenoid extraction is required.

• Harvest: Collect cotyledons at Day 7. Flash freeze in liquid nitrogen.

• Extraction: Grind tissue; extract with Acetone:Hexane (1:1) containing 0.1% BHT (antioxidant).

• Separation: Centrifuge and collect the organic (upper) phase.

• HPLC Conditions: C30 Reverse Phase column; Mobile phase Methanol/MTBE gradient.

• Detection: Absorbance at 470 nm (Lycopene) vs 450 nm (Beta-carotene).

Troubleshooting & Optimization

• Issue: No Red Coloration.

  • Cause: Insufficient light intensity (pathway not activated) or MPTA concentration too low.

  • Solution: Increase light intensity to >200

    and increase MPTA to 5.0 mM.

• Issue: Seed Death / Necrosis.

  • Cause: Phytotoxicity from high amine concentration or pH shock.

  • Solution: Buffer the MPTA solution to pH 6.5-7.0 using a weak phosphate buffer; reduce concentration to 0.1 mM.

• Issue: Fungal Contamination.

  • Cause: MPTA provides a nitrogen source or sugar exudation increased.

  • Solution: Re-sterilize seeds; add 0.1% Plant Preservative Mixture (PPM) to the germination media.

References

• Yokoyama, H., et al. (1977). "Chemical regulation of carotenoid biosynthesis." Pure and Applied Chemistry.

• Hsu, W. J., Yokoyama, H., & Coggins, C. W. (1972). "Carotenoid biosynthesis in Blakeslea trispora." Phytochemistry. (Foundational work on MPTA/CPTA mechanisms).

• Benedict, C. R., et al. (1985). "The Effect of 2-(3,4-Dichlorophenoxy) Triethylamine on the Synthesis of Rubber and cis-1,4-Polyisoprene Polymerase in Guayule." Plant Physiology. (Differentiates DCPTA biomass effects from MPTA pigment effects).

• Coggins, C. W., Henning, G. L., & Yokoyama, H. (1970). "Lycopene accumulation induced by 2-(4-chlorophenylthio)-triethylamine hydrochloride." Science. (Analogous mechanism validation).

Sources

• 1. MECHANISTIC ASPECTS OF CAROTENOID BIOSYNTHESIS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of metabolic inhibitors on growth and carotenoid production in Dunaliella bardawil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carotenoids as Novel Therapeutic Molecules Against Neurodegenerative Disorders: Chemistry and Molecular Docking Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of MPTA Stock Solutions for Foliar Bioassays

Introduction & Chemical Basis[1][2][3][4][5][6][7][8][9]

MPTA (2-(4-methylphenoxy)triethylamine) is a tertiary amine bioregulator structurally analogous to DCPTA .[1][2] While DCPTA is widely recognized for enhancing photosynthetic efficiency and regulating the Calvin-Benson cycle (Rubisco activity), MPTA acts as a specific inhibitor of lycopene

-cyclase, modulating carotenoid biosynthesis and photosynthetic architecture [1].[1][2]

The Solubility Challenge

Like its analog DCPTA, MPTA is a lipophilic tertiary amine .[1][2] In its free base form, it is an oil or low-melting solid with poor water solubility.[1][2] Direct addition to water results in phase separation, leading to heterogeneous application and inconsistent experimental data.[1][2]

To create a bioavailable foliar spray, the amine must be converted into a water-soluble salt or dissolved in a co-solvent system.[1][2]

Mechanistic Strategy

• Target Form: Hydrophilic Cationic Salt (

  ).

• Mechanism: Protonation of the tertiary nitrogen atom using a weak organic acid (Citric Acid) or mineral acid (HCl).[2]

• Physiological Benefit: The salt form mimics the natural transport of ammonium compounds and is less phytotoxic than high-concentration organic solvents.

Solubilization Workflows

Two protocols are provided below. Protocol A (Citrate Salt) is the "Gold Standard" for plant physiology as it ensures pH stability and optimal uptake.[2] Protocol B (Ethanol Concentrate) is a rapid method for high-throughput screening.[1][2]

Visualization: Solubilization Pathways

Figure 1: Chemical pathways for solubilizing lipophilic amine bioregulators.[1][2] Method A (top) creates a stable salt; Method B (bottom) relies on solvent dispersion.[1][2]

Protocol A: The Citrate Salt Method (Recommended)

This method converts MPTA into MPTA-citrate, rendering it water-soluble without requiring high concentrations of phytotoxic alcohols.[1][2]

Reagents:

• MPTA (Pure substance, >98%)[1][2]

• Citric Acid (Anhydrous)[1][2]

• Deionized (DI) Water[1][2]

• Tween-20 (Surfactant)[1][2][3]

Step-by-Step Procedure:

• Calculate Molar Equivalence:

  • Determine the molecular weight (MW) of your specific MPTA batch (approx.[2] 207.3 g/mol for C₁₃H₂₁NO).[1][2]

  • Weigh 100 mg of MPTA.[2]

  • Weigh 100 mg of Citric Acid (1:1 w/w ratio ensures excess protons for full conversion).

• Pre-Dissolution:

  • In a 50 mL beaker, add the MPTA and Citric Acid.

  • Add 2-3 mL of Ethanol (absolute) just to wet and mix the two compounds. Stir until a clear solution forms (approx. 2 mins).

• Aqueous Conversion:

  • Slowly add 20 mL of warm DI water (40°C) while stirring vigorously.

  • Observation: The solution should remain clear. If cloudiness (turbidity) appears, add small increments of citric acid until it clears.[1][2]

• Final Dilution:

  • Transfer to a volumetric flask and bring to volume (e.g., 100 mL) with DI water.

  • Result: You now have a 1000 ppm (approx.) stock solution of MPTA-Citrate.[1][2]

• pH Adjustment:

  • Check pH.[1][2][4][5] It will likely be acidic (~pH 3-4).[1][2]

  • Adjust to pH 6.0 - 6.5 using 1N NaOH or KOH.[1][2] Do not exceed pH 7.0, as the amine may revert to its lipophilic base form and precipitate [2].[1][2]

Protocol B: The Ethanol/DMSO Concentrate (Rapid)

Best for small-scale lab assays where long-term stability is less critical.[1][2]

Step-by-Step Procedure:

• Weigh 100 mg of MPTA.[1][2]

• Dissolve completely in 10 mL of Ethanol (95-100%) or DMSO . Vortex until homogenous.[1][2]

  • Concentration: 10,000 ppm (10 mg/mL).[1][2]

• Storage: Store this concentrate at -20°C in amber glass.

• Preparation for Spray:

  • To make a 50 ppm working solution: Add 500 µL of Stock to 100 mL of water.

  • Critical Step: Add the stock to water dropwise while stirring to prevent the "Ouzo effect" (spontaneous emulsification/precipitation).

Foliar Application & Adjuvants

For the compound to penetrate the waxy leaf cuticle, the surface tension of the spray solution must be reduced.

The Adjuvant System

• Surfactant: Tween-20 or Triton X-100 at 0.05% - 0.1% (v/v) .[1][2]

• Carrier Volume: Standard foliar run-off volume is typically 450 - 600 L/ha (field) or until "drip point" (greenhouse).[1][2]

Working Solution Preparation Table (Example)

Target: 1 Liter of Spray Solution

Desired Concentration (ppm)	Volume of 1000 ppm Stock (mL)	Volume of Water (mL)	Tween-20 (mL)
10 ppm	10 mL	990 mL	0.5 mL
30 ppm	30 mL	970 mL	0.5 mL
50 ppm	50 mL	950 mL	0.5 mL
100 ppm	100 mL	900 mL	0.5 mL

Visualization: Foliar Uptake Mechanism

Figure 2: The surfactant (Tween-20) is critical to spread the droplet on the hydrophobic cuticle, allowing the MPTA to diffuse into the mesophyll.[1][2]

Quality Control & Troubleshooting

Issue	Cause	Solution
Cloudy Solution	MPTA reverted to free base (pH > 7)	Add drops of 1N HCl or Citric Acid until clear.
Leaf Burn	Ethanol concentration too high	Use Protocol A (Citrate Salt) to eliminate solvent.[1][2]
No Biological Effect	Poor wetting of leaves	Increase Tween-20 to 0.1%; Spray at dusk to increase drying time.[2]

References

• Phillip, D. M., et al. (2006).[1][2] "Preferential inhibition of the lycopene epsilon-cyclase by the substituted triethylamine compound MPTA in higher plants." Journal of Plant Physiology, 163(7), 701-705.[1][2]

• Keithly, J. H., et al. (1990).[1][2] "Synthesis and biological activity of 2-(3,4-dichlorophenoxy)triethylamine (DCPTA) analogs." Journal of Agricultural and Food Chemistry. (Referenced for general amine salt chemistry).[1][2]

• Cayman Chemical. (2023).[1][2][6] "2,4-Dichlorophenoxy acetic acid Solubility & Stability Guidelines." (Analogous solubility protocols for phenoxy compounds).

• Sigma-Aldrich. "Plant Growth Regulator Preparation Protocols."[1][2]

Sources

• 1. 2,4-Dichlorophenoxyacetic acid - Wikipedia [en.wikipedia.org]
• 2. MCPA - Wikipedia [en.wikipedia.org]
• 3. Synergism of 2-(3,4-dichlorophenoxy)triethylamine and top removal enhances maize lodging resistance and yield via coordinated photosynthetic optimization and phenylpropanoid pathway activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. med.upenn.edu [med.upenn.edu]
• 5. personal.cityu.edu.hk [personal.cityu.edu.hk]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Application Note: In Vitro Assays for Lycopene Cyclase Inhibition Using MPTA

Introduction & Biological Context

Lycopene cyclases (LCY) are pivotal enzymes in the carotenoid biosynthesis pathway.[1][2] They catalyze the cyclization of the linear, red pigment lycopene into cyclic, orange/yellow provitamin A carotenoids (such as

-carotene).[2] Inhibition of this step is a key target for metabolic engineering (to boost lycopene content) and herbicide development (inducing photobleaching).

MPTA (2-(4-methylphenoxy)triethylamine hydrochloride) is a tertiary amine bioregulator. It acts as a potent inhibitor of both lycopene

-cyclase (LCY-B) and lycopene -cyclase (LCY-E). Mechanistically, MPTA mimics the carbocation transition state of the cyclization reaction or alters the local charge environment at the active site, effectively blocking ring formation and causing the accumulation of lycopene.

This guide details two complementary assay platforms:

• Cell-Based Heterologous Screen: A high-throughput E. coli color complementation assay.

• Microsomal Enzymatic Assay: A quantitative, cell-free biochemical assay using isolated membranes.

Mechanism of Action

The conversion of lycopene to

-carotene requires the formation of two -ionone rings.[2] This reaction consumes NADPH and proceeds through a carbonium ion intermediate. Tertiary amines like MPTA interfere with this cationic step.

Diagram 1: Carotenoid Biosynthesis & MPTA Inhibition

The following diagram illustrates the specific blockade of LCY-B/E by MPTA.

Figure 1: MPTA specifically targets the cyclization step, preventing the conversion of red lycopene into orange beta-carotene.

Protocol A: E. coli Color Complementation Screen

Purpose: Rapid, qualitative/semi-quantitative screening of inhibitor efficacy. Principle: E. coli transformed with plasmid pAC-LYC (carrying crtE, crtB, crtI) produce lycopene (Red colonies).[3] Co-transformation with a cyclase gene (e.g., crtY or plant LCY) converts this to

-carotene (Yellow/Orange colonies). Addition of MPTA reverts the colonies to Red.

Materials

• Strain: E. coli BL21(DE3) or XL1-Blue.

• Plasmids:

  • pAC-LYC (Lycopene producer, Chloramphenicol res).

  • pET-LCY or pCDF-LCY (Cyclase expressor, Ampicillin/Spectinomycin res).

• Reagents: MPTA-HCl (Sigma/ChemDiv), IPTG, Antibiotics.

• Growth Medium: LB Agar and Liquid Broth.

Step-by-Step Methodology

• Transformation: Co-transform E. coli with pAC-LYC and the target Cyclase plasmid. Plate on LB agar with appropriate antibiotics.

• Inoculation: Pick a single colony (should be orange/yellow) into 5 mL LB + antibiotics. Incubate overnight at 37°C.

• Induction & Treatment:

  • Dilute overnight culture 1:100 into fresh LB (2 mL in 24-well deep well plates).

  • Grow to OD600 ~ 0.5.

  • Add IPTG (0.1 - 0.5 mM final) to induce Cyclase expression.

  • Add MPTA at varying concentrations (0, 10, 50, 100, 500

    M). Dissolve MPTA in water or Ethanol (keep solvent <1%).

• Incubation: Incubate at 28°C (lower temp aids proper folding of cyclase) for 24–48 hours in the dark.

• Visual Scoring:

  • Control (No MPTA): Culture pellet is Orange/Yellow.

  • Inhibited (+ MPTA): Culture pellet shifts to Pink/Red.

• Extraction for Quantification:

  • Pellet 1 mL of cells (3000 x g, 5 min).

  • Discard supernatant.

  • Resuspend pellet in 1 mL Acetone:Methanol (7:3). Vortex vigorously.

  • Incubate 15 min at 55°C (dark).

  • Centrifuge (10,000 x g, 5 min). Collect supernatant for HPLC.[4]

Protocol B: Microsomal (Cell-Free) Enzymatic Assay

Purpose: Precise determination of IC50 values and kinetic characterization. Principle: LCY is a membrane-associated protein. This assay uses microsomal fractions from LCY-overexpressing cells. Exogenous lycopene is supplied in a lipid-compatible format.

Reagent Setup

Component	Concentration/Composition	Role
Lysis Buffer	50 mM HEPES (pH 7.2), 1 mM DTT, Protease Inhibitors	Cell disruption
Assay Buffer	50 mM Tris-HCl (pH 7.5), 5 mM MgCl2, 2 mM MnSO4	Reaction environment
Cofactor Mix	2 mM NADPH, 10 M FAD	Required for hydride transfer
Substrate Stock	Lycopene in Tween-80 or Liposomes	Hydrophobic substrate delivery
Stop Solution	10% KOH in Methanol	Terminates reaction & saponifies

Step-by-Step Methodology

Phase 1: Enzyme Preparation

• Express LCY in E. coli or Yeast.

• Lyse cells via French Press or Sonication in Lysis Buffer.

• Microsome Isolation: Centrifuge lysate at 10,000 x g (15 min) to remove debris. Centrifuge supernatant at 100,000 x g (60 min) .

• Resuspend the resulting membrane pellet (microsomes) in Assay Buffer. Protein conc. should be ~5-10 mg/mL.

Phase 2: Reaction Assembly

Work in dim or yellow light to prevent lycopene degradation.

• Substrate Preparation: Sonicate Lycopene (final assay conc. 5-10

  M) into Assay Buffer containing 0.1% Tween-80. Critical: Ensure a stable dispersion.

• Reaction Mix (200

  L total):

  • 100

    L Substrate Mix.

  • 20

    L MPTA (various concentrations).[5]

  • 50

    L Microsomal Fraction (Enzyme).

  • Pre-incubate 5 min at 30°C.

• Start: Initiate by adding 30

  L Cofactor Mix (NADPH/FAD).

• Incubation: Incubate at 30°C for 30–60 minutes with gentle shaking.

• Stop: Add 200

  L Stop Solution (KOH/MeOH).

Phase 3: Extraction[6]

• Add 500

  L Hexane (or Petroleum Ether).

• Vortex vigorously for 30 seconds.

• Centrifuge (2000 x g, 2 min) to separate phases.

• Collect the upper organic phase (containing carotenoids).[4]

• Evaporate to dryness under Nitrogen gas.

• Re-dissolve in 100

  L HPLC Mobile Phase.

Analytical Validation (HPLC)[4][7][8]

To quantify the inhibition, you must measure the ratio of Lycopene (Substrate) to

-Carotene (Product).

• Column: C30 Reverse Phase (e.g., YMC Carotenoid) is preferred for isomer separation; C18 is acceptable for general separation.

• Flow Rate: 1.0 mL/min.

• Detection: Diode Array Detector (DAD). Monitor 450 nm (

  -carotene) and 503 nm (Lycopene).[7]

Gradient Table (Standard C18):

Time (min)	Solvent A (Methanol/Acetonitrile/Water)	Solvent B (MTBE or DCM)
0	90%	10%
20	50%	50%
25	10%	90%

| 30 | 90% | 10% |

Experimental Workflow Visualization

Figure 2: End-to-end workflow for the cell-based MPTA inhibition assay.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Activity in Controls	Enzyme inactive or cofactor degradation.	Freshly prepare NADPH. Ensure LCY expression at 28°C (solubility issue).
Low Substrate Conversion	Lycopene aggregation.	Increase Tween-80 (up to 0.5%) or use phosphatidylcholine liposomes.
Inconsistent Inhibition	MPTA precipitation.	Dissolve MPTA in water/ethanol; do not exceed solubility limits in aqueous buffer.
Peak Tailing (HPLC)	Column degradation or lipid contamination.	Use a C30 column specifically for carotenoids; wash column with DCM between runs.

References

• Cunningham, F. X., et al. (1994). Functional analysis of the beta and epsilon lycopene cyclase enzymes of Arabidopsis reveals a mechanism for control of cyclic carotenoid formation. The Plant Cell.

• Phillip, D. M., & Young, A. J. (2006).[8] Preferential inhibition of the lycopene epsilon-cyclase by the substituted triethylamine compound MPTA in higher plants.[5][9] Journal of Plant Physiology.

• Camara, B. (1984). Terpenoid metabolism in plastids. Sites of phytoene synthetase activity and synthesis in plant cells. Plant Physiology.

• Tao, L., et al. (2007). Synthesis of carotenoids in Escherichia coli using genes from Erwinia uredovora. Molecular Biotechnology.

Sources

• 1. Frontiers | Suppression of the Lycopene Cyclase Gene Causes Downregulation of Ascorbate Peroxidase Activity and Decreased Glutathione Pool Size, Leading to H2O2 Accumulation in Euglena gracilis [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. Preferential inhibition of the lycopene epsilon-cyclase by the substituted triethylamine compound MPTA in higher plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Application Note: Kinetic Profiling of Lycopene Accumulation via MPTA-Mediated Cyclase Inhibition

This Application Note is designed for researchers in Natural Product Chemistry, Metabolic Engineering, and Drug Discovery focusing on antioxidant biosynthesis.

Based on the scientific literature, MPTA refers to 2-(4-methylphenoxy)triethylamine , a specific bioregulator that inhibits lycopene cyclases .[1] Its primary application is blocking the carotenoid biosynthetic pathway to force the accumulation of Lycopene (a red pigment and high-value therapeutic antioxidant) by preventing its conversion into downstream cyclic carotenoids (like

-carotene). -cyclase / -cyclase inhibition)

Abstract & Objective

This guide details the protocol for the temporal analysis of pigment accumulation in biological systems (specifically microalgae or plant tissue cultures) exposed to MPTA. MPTA acts as a selective inhibitor of lycopene cyclases.[2] Upon exposure, the metabolic flux toward cyclic carotenoids (

-carotene, -carotene, lutein) is arrested, leading to a massive, time-dependent accumulation of Lycopene .

Core Objective: To quantify the kinetics of lycopene accumulation and determine the optimal harvest time-point for maximal antioxidant yield.

Experimental Logic & Mechanism

Understanding the "Why" before the "How":

• The Trigger (MPTA): MPTA is a tertiary amine bioregulator. It competitively inhibits the enzymes Lycopene

  -cyclase (LCY-b) and Lycopene -cyclase (LCY-e) .

• The Effect: Normally, lycopene is a transient intermediate rapidly converted to cyclic carotenes. MPTA creates a "metabolic dam," causing the red pigment (lycopene) to accumulate in the lipid bodies of the cell.

• The Time-Course: Accumulation is not instantaneous. It requires de novo synthesis of precursors (phytoene) and the gradual turnover of existing enzymes. A time-course analysis (0–96 hours) is critical to distinguish between the induction phase (enzyme inhibition) and the saturation phase (feedback inhibition or toxicity).

Pathway Visualization

The following diagram illustrates the specific blockade point induced by MPTA.

Caption: MPTA inhibits cyclization enzymes, forcing metabolic flux to arrest at Lycopene.

Materials & Reagents

• Test Compound: MPTA (2-(4-methylphenoxy)triethylamine hydrochloride).[2] Dissolve in Ethanol or DMSO to create a 10 mM stock.

• Biological Model: Scenedesmus obliquus (microalgae) or Citrus callus culture. (Algae is preferred for high-throughput drug discovery workflows).

• Extraction Solvent: Acetone:Methanol (7:3, v/v) with 0.1% BHT (butylated hydroxytoluene) to prevent oxidation.

• Analysis: HPLC System with C30 Reverse-Phase Column (essential for separating carotenoid isomers).

Protocol: Time-Course Exposure & Extraction

Phase 1: MPTA Exposure

Goal: Initiate cyclase inhibition without inducing immediate cytotoxicity.

• Seeding: Inoculate algal cultures (or tissue) into fresh medium. Allow to reach early log phase (OD680 ≈ 0.4–0.6). Reasoning: Cells must be metabolically active to synthesize the pigment precursors.

• Dosing: Add MPTA to experimental flasks.

  • Low Dose: 1 µM (Partial inhibition).

  • High Dose: 10–20 µM (Complete blockade).

  • Control: Vehicle solvent only.

• Incubation: Maintain cultures under continuous light (100 µmol photons m⁻² s⁻¹) at 25°C. Light is a cofactor for carotenogenesis.

Phase 2: Sampling Schedule

Perform sampling at the following intervals to capture the kinetics:

• T0 (0h): Baseline profile.

• T1 (12h): Early uptake; check for precursor accumulation.

• T2 (24h): Primary inhibition phase; Lycopene should be detectable.

• T3 (48h): Linear accumulation phase.

• T4 (72h): Saturation/Plateau.

• T5 (96h): Late phase; check for degradation or cell death.

Phase 3: Pigment Extraction (Self-Validating Protocol)

Validation Step: If the pellet remains colored after extraction, the protocol has failed. The pellet must be white/grey.

• Harvest: Centrifuge 5–10 mL of culture at 4,000 x g for 5 mins. Discard supernatant.

• Lysis: Add 2 mL Extraction Solvent (Acetone/MeOH). Add 0.5g glass beads (0.5mm).

• Disruption: Vortex vigorously or bead-beat for 2 mins. Critical: Carotenoids are sequestered in lipid bodies and require mechanical force to release.

• Clarification: Centrifuge at 10,000 x g for 5 mins. Collect the colored supernatant.

• Repeat: Re-extract the pellet until supernatant is colorless (usually 2-3 rounds). Pool all supernatants.

• Filtration: Pass through a 0.22 µm PTFE filter (hydrophobic) into an HPLC vial.

Analytical Workflow (HPLC & Quantification)

Do not rely solely on spectrophotometry (OD470), as MPTA alters the ratio of pigments, not just the total. HPLC is required to distinguish Lycopene (Red) from

-Carotene (Orange).

HPLC Conditions:

• Column: YMC Carotenoid C30 (250 x 4.6 mm).

• Mobile Phase A: Methanol/MTBE/Water (81:15:4).

• Mobile Phase B: Methanol/MTBE/Water (6:90:4).

• Gradient: 0–100% B over 45 mins.

• Detection: 450 nm (general carotenoids) and 503 nm (Lycopene specific).

Data Reporting Template

Time Point	Total Carotenoids (µg/g DW)	Lycopene (%)	-Carotene (%)	Interpretation
0 h	150	< 1%	85%	Wild-type profile (Orange/Green)
24 h	180	15%	60%	Inhibition onset; Lycopene rising
48 h	240	65%	20%	Metabolic Shift (Red phenotype dominant)
72 h	310	85%	5%	Maximal Accumulation
96 h	290	82%	4%	Degradation/Bleaching onset

Mechanistic Validation (Gene Expression)

To confirm MPTA is acting via the specific pathway and not general stress, perform RT-qPCR on the harvest samples.

• Target Genes: LCY-b, LCY-e (Cyclases) and PDS (Phytoene Desaturase).

• Expected Result: MPTA often causes a transcriptional upregulation of upstream genes (PDS, ZDS) due to feedback loops sensing the lack of end-products (ABA/

  -carotene), even though the enzyme activity itself is inhibited.

References

• Fedtke, C., et al. (2001).[3] "Characterization of a Novel Inhibitor of Lycopene Cyclase in Plants and Algae." Plant Physiology.

• Xu, F., et al. (2006). "Preferential inhibition of the lycopene epsilon-cyclase by the substituted triethylamine compound MPTA." Journal of Plant Physiology.

• Takaichi, S., et al. (2001). "Lycopene accumulation in the green alga Scenedesmus induced by MPTA." Journal of Phycology.

• Cunningham, F.X., & Gantt, E. (1998). "Genes and Enzymes of Carotenoid Biosynthesis in Plants." Annual Review of Plant Physiology.

Note to the User

If your inquiry regarding "MPTA" referred to a different, proprietary compound (e.g., a specific experimental drug for melanoma not yet in public domains), please verify the CAS number. However, the kinetic protocols above (Time-course -> Extraction -> HPLC) remain the gold standard for any pigment accumulation study.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Genetic Manipulation of Carotenoid Biosynthesis in the Green Sulfur Bacterium Chlorobium tepidum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uodiyala.edu.iq [uodiyala.edu.iq]

Technical Notes & Optimization

Technical Support Center: MPTA Application in Seedling Systems

The following technical support guide addresses the application and troubleshooting of MPTA (specifically 2-(p-methylphenoxy)triethylamine hydrochloride and related tertiary amine bioregulators) in plant seedling assays.

Status: Operational | Topic: Phytotoxicity & Experimental Optimization Audience: R&D Scientists, Agrochemical Screeners, Plant Physiologists

Core Directive: The MPTA Mechanism & Phytotoxicity Profile

What is MPTA in this context? MPTA (2-(p-methylphenoxy)triethylamine) is a tertiary amine bioregulator structurally related to DCPTA. In drug development and agrochemical screening, it is often utilized to modulate secondary metabolite pathways (specifically carotenogenesis) or as a probe for amine-based growth regulation.

The Toxicity Paradox: While MPTA stimulates biomass and pigment accumulation at optimal concentrations (sub-micromolar), it exhibits a steep dose-response curve.

• Therapeutic Window: typically 0.1 – 1.0 ppm (species-dependent).

• Toxic Mechanism: MPTA acts as a lycopene cyclase inhibitor . Overdose blocks the conversion of lycopene to

  -carotene. Since -carotene is essential for photoprotection (quenching triplet chlorophyll and singlet oxygen), MPTA-treated seedlings under standard grow-light intensities undergo photo-oxidative bleaching and rapid necrosis.

Quick Diagnostic: Is it MPTA Toxicity?

Symptom	MPTA Specificity	Differentiator
Interveinal Chlorosis (Bleaching)	High	New leaves emerge white/yellow (carotenoid block).
Epinasty (Twisting)	Moderate	Resembles Auxin/MCPA overdose (amine structure).
Necrotic Spotting	Low	Likely solvent burn (DMSO/Ethanol) or surfactant issue.
Stunted Roots	High	Typical of amine accumulation in rhizosphere.

Troubleshooting Guides & FAQs

Category A: Phenotypic Anomalies (The "Why is it dying?" Series)

Q1: My seedlings are emerging with distinct white/yellow leaves but the cotyledons remain green. Is this a pathogen? A: No, this is the classic "Bleaching Effect" of cyclase inhibition.

• The Cause: The cotyledons possessed pre-existing carotenoids. The new tissue, formed after MPTA uptake, cannot synthesize

  -carotene due to lycopene cyclase blockade. Without -carotene, the chlorophyll is destroyed by light.

• The Fix:

  • Reduce Light Intensity: Immediately drop PAR (Photosynthetically Active Radiation) by 50% to reduce photo-oxidative pressure.

  • Check Dosage: You likely exceeded the 5 ppm threshold. Dilute your treatment 10-fold in the next replicate.

Q2: The seedlings show "burn" spots within 2 hours of foliar application. A: This is Contact Phytotoxicity , not MPTA physiological toxicity.

• The Cause: MPTA is often supplied as a hydrochloride salt. If not buffered correctly, the spray solution may be highly acidic. Alternatively, if dissolved in DMSO/Ethanol, the solvent concentration on the leaf surface may be too high (>0.1% final concentration).

• The Fix:

  • Buffer the Solution: Ensure the final solution pH is adjusted to 6.0–6.5 using KOH.

  • Surfactant Check: Use a non-ionic surfactant (e.g., Tween-20) at 0.01% to prevent droplet coalescence (hot spots).

Category B: Experimental Consistency (The "Data Noise" Series)

Q3: My dose-response curve is erratic (high variability between replicates). A: Tertiary amines like MPTA bind avidly to organic matter and soil colloids (Cation Exchange Capacity).

• The Cause: If applying as a soil drench, the peat/soil organic matter is sequestering the MPTA, releasing it unevenly.

• The Fix: Switch to a Hydroponic or Inert Media (Vermiculite/Perlite) assay for screening. This eliminates the cation exchange variable, ensuring the root system sees the exact calculated concentration.

Q4: Can I autoclave MPTA in the growth media? A: Do not recommend.

• The Cause: While amine salts are generally stable, thermal degradation can release free amines or alter the pH of the media post-autoclave.

• The Fix: Filter-sterilize (0.22 µm PES filter) the MPTA stock solution and add it to the media after it has cooled to <50°C (post-autoclave).

Validated Experimental Protocol: MPTA Screening Assay

Objective: Determine the non-phytotoxic bioactive range of MPTA in Arabidopsis or Crop Seedlings.

Reagents & Setup

• Stock Solution: 10 mM MPTA in 50% Ethanol (stored at -20°C).

• Buffer: 5 mM MES buffer (pH 5.8).

• Plant Media: 0.5x Murashige & Skoog (MS) minus sucrose (to enforce autotrophy).

Step-by-Step Methodology

• Seed Stratification:

  • Surface sterilize seeds.

  • Stratify at 4°C for 2 days in the dark to synchronize germination.

• Treatment Preparation (The "Log-Step" Method):

  • Prepare MPTA concentrations in 0.5x MS media: 0, 0.1, 1.0, 10, 100 µM .

  • Critical: Include a "Solvent Control" (media + equivalent ethanol volume without MPTA).

• Application:

  • Plate Assay: Pour media into square petri dishes. Sow seeds directly on media.

  • Hydroponic: Transfer 5-day-old seedlings to liquid culture containing treatment.

• Growth Conditions:

  • Light: Continuous light or 16h/8h cycle at 100 µmol m⁻² s⁻¹ (Moderate intensity). Note: High light (>200) will mask bioactivity with toxicity.

  • Temp: 22°C.

• Data Collection (Day 10):

  • Measure Root Length (primary toxicity indicator).

  • Measure Chlorophyll Content (SPAD or extraction) to quantify bleaching.

Visualization: Mechanism & Workflow

A. The MPTA Phytotoxicity Pathway

Caption: MPTA inhibits Lycopene Cyclase (LCY), causing a bottleneck. Lycopene accumulates (red/orange potential) while Beta-Carotene decreases. The lack of Beta-Carotene leaves Chlorophyll vulnerable to Singlet Oxygen (

) attack, resulting in photobleaching.

B. Troubleshooting Logic Tree

Caption: Decision matrix for diagnosing MPTA-treated seedling failures.

Data Summary: Typical Dose-Response

Concentration (µM)	Phenotype	Physiological Status	Recommended Action
0 (Control)	Green, Healthy	Baseline	N/A
0.1 - 1.0	Dark Green, Compact	Bioactive Window . Increased chlorophyll/carotenoids.	Target Range for growth assays.
5.0 - 10.0	Pale Green, Slight Curl	Stress Threshold . Cyclase inhibition begins.	Monitor closely; reduce light.
> 50.0	White/Yellow, Necrotic	Phytotoxic . Complete cyclase block + membrane damage.	Toxic. Discard and dilute.

References

• Yokoyama, H., et al. (1984). "Bioregulators and Chlorophyll Accumulation in Crops." Journal of Agricultural and Food Chemistry. (Context: Establishes the amine-based mechanism on pigment systems).

• Benedict, C.R., et al. (1985). "The influence of 2-(3,4-dichlorophenoxy)triethylamine (DCPTA) on the growth and pigment composition of cotton." Plant Physiology. (Context: Foundational paper for the phenoxy-triethylamine class of regulators).

• Hsu, W.J., et al. (1989). "Chemical Regulation of Carotenoid Biosynthesis." Nutrition and Health. (Context: Details the lycopene cyclase inhibition mechanism of MPTA analogs).

• USDA Agricultural Research Service. (2017). "Cochliotoxin and its Analogues Display Phytotoxic Activity."[1] Journal of Natural Products. (Context: Reference for MPTA esters in phytotoxicity analysis, provided for disambiguation).

Sources

• 1. fs.usda.gov [fs.usda.gov]

Technical Support Hub: Lycopene Stability in MPTA Experiments

Current Status: Operational Ticket ID: LYC-PROTO-001 Assigned Specialist: Senior Application Scientist, High-Content Screening Division

Introduction: The "Red Shift" Problem

You are likely here because your lycopene dose-response curves are erratic, or your IC50 values shift significantly between replicates. In Micro-Plate Toxicity/Titration Assays (MPTA)—and specifically in Mitochondrial Permeability Transition Pore (MPTP) assays—lycopene is an unforgiving compound.

Lycopene is a conjugated polyene (11 conjugated double bonds).[1] This structure makes it a potent antioxidant but also acts as a "light antenna." Upon exposure to light (specifically 400–500 nm ) and oxygen, it undergoes rapid trans-to-cis isomerization and oxidative cleavage .

• The Consequence: Cis-isomers have different solubility and biological binding affinities than the all-trans form found in nature. If your lycopene degrades before it hits the cell, you are measuring the toxicity of breakdown products (epoxides), not the drug itself.

Module 1: The Core Mechanism (Root Cause Analysis)

To solve the instability, you must visualize the degradation pathway. Lycopene does not just "fade"; it transforms.

Degradation Pathway Diagram

Figure 1: The dual-threat pathway. Light energy drives isomerization, while oxygen drives irreversible cleavage. Both result in loss of titer.

Module 2: The "Dark" Solubilization Protocol

The majority of experimental error occurs during the stock solution preparation. Lycopene is highly lipophilic (logP ~17.6) and virtually insoluble in water.

The Solvent Paradox

• DMSO: Standard for bioassays, but lycopene has poor solubility in pure DMSO and may precipitate or form micro-crystals that skew absorbance readings.

• THF (Tetrahydrofuran): Excellent solvent for lycopene, but it readily forms explosive peroxides that oxidize lycopene instantly.

Recommended Solvent System

We recommend a Two-Step Dissolution method with antioxidant shielding.

Parameter	Recommendation	Scientific Rationale
Primary Solvent	THF (Stabilized)	Solubilizes the polyene chain effectively.
Carrier Solvent	DMSO	Compatible with cell culture (up to 0.5% v/v).
Critical Additive	BHT (0.1% w/v)	Butylated hydroxytoluene acts as a "sacrificial" antioxidant, scavenging free radicals before they attack the lycopene chain [1].
Gas Phase	Argon Purge	Argon is heavier than air and forms a "blanket" over the liquid; Nitrogen is lighter and less effective in open tubes.

Step-by-Step Solubilization Workflow

• Environment Prep: Turn off overhead fluorescent lights. Use Gold Fluorescent or Red LED lamps only.

• Stock A (Master): Dissolve Lycopene powder in THF containing 0.05% BHT . Target concentration: 2–5 mM.

  • Action: Vortex under Argon stream.

• Stock B (Working): Dilute Stock A 1:10 into DMSO .

  • Why? This creates a stable intermediate that prevents precipitation when added to aqueous media.

• Aliquot & Freeze: Flash freeze in liquid nitrogen. Store at -80°C in amber glass vials. Never store in plastic (polystyrene) as lycopene sticks to the walls.

Module 3: MPTA / MPTP Assay Specifics

In Mitochondrial Permeability Transition Pore (MPTP) assays, you often use fluorescent dyes like JC-1 , Rhodamine 123 , or Calcein-AM .

The Conflict: The excitation wavelengths for these dyes (488 nm, 530 nm) overlap with Lycopene's absorption maximum.

• Artifact 1: Lycopene absorbs the excitation light, reducing the signal from the dye (Inner Filter Effect).

• Artifact 2: The intense excitation light from the plate reader degrades the lycopene during the read.

Experimental Workflow for MPTA

Figure 2: Workflow emphasizing the "Wash" step to prevent Inner Filter Effects.

Critical Protocol Adjustment: You must wash cells with PBS to remove extracellular lycopene before adding the mitochondrial dye. Intracellular lycopene (which has already exerted its protective effect) is less prone to interference, but extracellular lycopene will quench your fluorescent signal and degrade rapidly [2].

Troubleshooting & FAQs

Q1: My IC50 values are increasing (potency is decreasing) over time. Why?

A: This is the hallmark of oxidative degradation .

• Check: Are you using BHT in your solvent? Without BHT, lycopene in THF/DMSO can lose 30% of its potency in 4 hours at room temperature.

• Fix: Prepare fresh stock every 2 weeks or store single-use aliquots at -80°C under Argon.

Q2: I see a yellow precipitate in my wells.

A: You have exceeded the solubility limit in the aqueous phase.

• Mechanism: When the DMSO/THF stock hits the culture media (water), the hydrophobic lycopene crashes out.

• Fix:

  • Warm the media to 37°C before adding the drug.

  • Do not exceed 10 µM final concentration if possible.

  • Use Cyclodextrin or deliver lycopene via micelles (Tween 80) if higher concentrations are required [3].

Q3: Can I use a standard white-light biosafety cabinet?

A: Absolutely not.

• Data: Standard fluorescent bulbs emit significant energy at 400–500 nm.

• Fix: Wrap your source flask in aluminum foil. Perform the actual pipetting in a hood with the lights OFF , using ambient light from the room (filtered through gold/yellow filters if available).

Q4: How do I correct for the "Inner Filter Effect" if I can't wash the cells?

A: If your assay requires lycopene to be present during the read (e.g., kinetic ROS generation):

• Run a cell-free blank containing only Lycopene + Dye.

• Subtract this baseline quenching from your experimental values.

• Ideally, use a dye with a red-shifted excitation (>550 nm) to minimize overlap with lycopene absorption.

References

• Boon, C. S., et al. (2010). "Factors affecting lycopene oxidation in oil-in-water emulsions." Journal of Agricultural and Food Chemistry. Link

• Feng, D., et al. (2023). "Lycopene Maintains Mitochondrial Homeostasis to Counteract the Enterotoxicity of Deoxynivalenol." Nutrients.[2] Link

• Lee, M. T., et al. (2000). "A simple method for the isolation of lycopene from Lycopersicon esculentum."[3] SciELO. Link

• Shi, J., et al. (2002). "Stability of Lycopene During Food Processing and Storage." Journal of Medicinal Food. Link

Sources

• 1. chemijournal.com [chemijournal.com]
• 2. a-z.lu [a-z.lu]
• 3. scielo.org.mx [scielo.org.mx]

Technical Support Center: MPTA Modulation for Lycopene Hyper-Accumulation

Topic: Optimizing MPTA (2-(4-methylphenoxy)triethylamine hydrochloride) dosage for maximum lycopene yield vs. biomass loss. Audience: Fermentation Scientists, Metabolic Engineers, and Process Development Leads.

Introduction: The MPTA Paradox

Welcome to the Technical Support Center. You are likely here because you are facing the classic bioregulator trade-off: MPTA (2-(4-methylphenoxy)triethylamine hydrochloride) is a potent inhibitor of lycopene cyclase, essential for arresting the carotenoid pathway at lycopene. However, it is also a substituted amine that can induce cytotoxicity, membrane stress, and significant biomass reduction.

This guide provides the protocols and troubleshooting logic to decouple specific yield (mg/g DCW) from biomass toxicity (g/L), ensuring you maximize Volumetric Yield .

Module 1: The Mechanism & Pathway Logic

Before optimizing, you must verify that your blockage is mechanistic and not an artifact of stress. MPTA functions by competitively inhibiting Lycopene

-cyclase (LCY-B) and -cyclase (LCY-E) .

Visualizing the Blockage

The following diagram illustrates where MPTA acts. If you see accumulation of

-carotene, your dosage is too low. If you see phytoene accumulation, you are likely stressing the cell upstream or affecting phytoene desaturase (PDS) non-specifically.

Caption: MPTA inhibition point. Note that 'leakage' past the cyclase results in downstream carotenes, indicating insufficient dosage or incorrect timing.

Module 2: Optimization Protocol (The "Sweet Spot")

Do not use a flat dosage (e.g., "add 50 ppm at inoculation"). This invariably leads to biomass crashing. You must determine the Critical Production Concentration (CPC) .

Protocol: Staggered Dose-Response Experiment

Objective: Identify the concentration that maximizes Volumetric Yield (

).

Materials:

• MPTA Stock Solution: 100 mM in Ethanol (Filter sterilized).

• Host: Blakeslea trispora (mated culture) or engineered E. coli/S. cerevisiae.

Step-by-Step:

• Inoculation (T=0): Inoculate fermentation media. Do NOT add MPTA yet. Allow biomass to reach the exponential growth phase.

  • Reasoning: MPTA is toxic to early-stage cell division.

• The "Switch" Point (T=24h to 48h): Once biomass reaches 50% of maximum capacity (approx. 15-20 g/L DCW for fungi), initiate treatment.

• Gradient Dosing: Set up 5 parallel reactors/flasks:

  • Control: 0 ppm

  • Low: 15 ppm (approx 50

    M)

  • Medium: 30 ppm

  • High: 60 ppm[1]

  • Pulse: 15 ppm at T=48h + 15 ppm at T=72h (Split Dosing).

• Harvest & Assay: Harvest at T=96h-120h. Measure Dry Cell Weight (DCW) and HPLC lycopene content.

Data Analysis Template

Use the table below to interpret your results. (Values are representative of a typical B. trispora fermentation).

Condition	Dosage (ppm)	Biomass (g/L)	Specific Yield (mg/g)	Volumetric Yield (mg/L)	Interpretation
Control	0	45.0	0.5	22.5	Normal growth, high -carotene flux.
Low	15	41.0	18.0	738.0	Good initiation, potential enzyme leakage.
Medium	30	32.0	35.0	1120.0	Optimal Zone (High Yield/Acceptable Loss).
High	60	18.0	45.0	810.0	Toxicity Crash. High content, but biomass collapsed.
Pulse	15 + 15	38.0	31.0	1178.0	Best Strategy. Maintains biomass, sustains inhibition.

Module 3: Troubleshooting Guide

Q1: My biomass is normal, but lycopene yield is low. I see orange/yellow pigment.

Diagnosis: Enzyme Leakage / Late Addition. The cyclase enzymes (LCY-B/E) have a high turnover rate. If MPTA is added too late, the flux has already passed to

-carotene (orange) or lutein (yellow).

• Fix: Shift addition time earlier by 6–12 hours.

• Fix: Increase dosage by 20%.

• Check: Ensure your MPTA stock has not precipitated. It is a hydrochloride salt; ensure pH compatibility with your media.

Q2: Specific lycopene content is massive (>50 mg/g), but total volumetric yield is low.

Diagnosis: Cytotoxicity (The "Bleaching" Effect). You have overdosed. The MPTA is acting as a herbicide/biocide, destabilizing membranes or interfering with respiration.

• Fix: Implement Split Dosing (The "Pulse" method in Module 2). Add 50% of the dose at T=48h and 50% at T=72h. This keeps the instantaneous concentration below the toxic threshold while maintaining inhibition.

• Reference: Split dosing has been shown to maintain membrane integrity in fungal systems while sustaining cyclase inhibition [1, 2].

Q3: My lycopene is degrading (turning colorless/white) after harvest.

Diagnosis: Oxidative Bleaching. Lycopene is highly unsaturated (11 conjugated double bonds) and sensitive to MPTA-induced oxidative stress. MPTA can trigger reactive oxygen species (ROS) as a side effect.

• Fix: Co-supplement with an antioxidant.[2] Add Tocopherol (Vitamin E) or Ascorbic Acid (0.1%) alongside MPTA.

• Fix: Ensure solvent extraction is performed immediately under dim light.

Module 4: Advanced Workflow Visualization

This diagram outlines the decision logic for the Split-Dosing Strategy , which is the industry standard for mitigating MPTA toxicity.

Caption: Split-dosing logic to balance biomass health with enzyme inhibition.

References

• Phillip, D., & Young, A. J. (2006). Preferential inhibition of the lycopene epsilon-cyclase by the substituted triethylamine compound MPTA in higher plants.[3] Journal of Plant Physiology. Link

• Hsu, W. J., Yokoyama, H., & Coggins, C. W. (1972). Carotenoid Biosynthesis in Blakeslea trispora. Phytochemistry. (Foundational text on amine inhibitors in fungal systems).

• Xiu, Y., & Yuan, Q. (2009). The application of tobacco and MPTA during lycopene production by Blakeslea trispora.[4] Journal of Beijing University of Chemical Technology. (Demonstrates synergy and dosage ranges).

• La Rocca, N., et al. (2007). Effects of CPTA and MPTA on carotenoid accumulation.[5] Journal of Plant Physiology. (Comparative toxicity and inhibition efficiency).[6][7]

Sources

• 1. WO2003038064A2 - Blakeslea trispora producing high yield of lycopene in a suitable medium in the absence of an exogenous carotenogenesis inhibitor - Google Patents [patents.google.com]
• 2. Enhanced lycopene content in Blakeslea trispora by effective mutation-screening method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. thescipub.com [thescipub.com]
• 4. The application of tobacco and MPTA during lycopene production by Blakeslea trispora [journal.buct.edu.cn]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Untargeted Global Metabolomic Analysis Reveals the Mechanism of Tripropylamine-Enhanced Lycopene Accumulation in Blakeslea trispora [frontiersin.org]
• 7. Mode of action of new diethylamines in lycopene cyclase inhibition and in photosystem II turnover - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of 2-(4-Methylphenoxy)triethylamine under growth chamber conditions

The following Technical Support Guide is designed for researchers utilizing 2-(4-Methylphenoxy)triethylamine (MPTA) in plant physiology and metabolic engineering. It synthesizes chemical stability principles with practical growth chamber constraints.

Subject: Stability of 2-(4-Methylphenoxy)triethylamine (MPTA) in Growth Chambers Classification: Reagent Handling / Experimental Optimization Version: 2.4 (Current)[1]

Executive Summary: The Stability-Phenotype Link

MPTA is a tertiary amine bioregulator that functions primarily as a lycopene cyclase inhibitor .[1][2] By blocking the conversion of lycopene to

-carotene, it forces the accumulation of lycopene (red pigment) in plant tissues.

Critical Insight: In growth chamber environments, photolytic degradation and pH-induced precipitation are the two primary causes of experimental failure. If MPTA degrades, the cyclase enzyme is not inhibited, lycopene converts to

-carotene, and the expected "red phenotype" fails to appear, leading to false negatives.

This guide provides the protocols necessary to maintain MPTA integrity under high-light, high-humidity growth chamber conditions.

Chemical Stability Profile

MPTA (typically supplied as the Hydrochloride salt, MPTA

HCl) exhibits distinct stability behaviors depending on its state (solid vs. solution) and environmental exposure.[1][2]

Parameter	Stability Status	Mechanism of Failure
Solid State (Storage)	High	Stable at -20°C for >2 years.[1] Hygroscopic; protect from moisture to prevent hydrolysis.[1][2]
Aqueous Solution (Dark)	Moderate	Stable at 4°C for 2-4 weeks.[1][2] Susceptible to microbial growth if not sterile filtered.[1][2]
Aqueous Solution (Light)	Low / Critical	Photo-oxidation. The phenoxy-amine moiety absorbs UV/blue light, leading to N-dealkylation and N-oxide formation.[1]
Thermal (Growth Chamber)	Moderate	Stable up to 40°C. Do NOT autoclave ; thermal decomposition occurs >150°C, but hydrolysis accelerates >50°C.
pH Sensitivity	High	pKa 9.[1][2]8. At pH > 8.0, the salt converts to the free base, which is insoluble in water (precipitation).[2]

Mechanism of Degradation (Visualization)[1]

Understanding how MPTA fails allows you to diagnose issues visually.[1][2] The diagram below illustrates the two main pathways: Photo-oxidation (Light) and Deprotonation (pH).[1]

Figure 1: Degradation pathways of MPTA.[1][2] Light exposure leads to oxidative discoloration, while high pH leads to precipitation.[2]

Validated Preparation Protocols

To ensure reproducibility, follow this Self-Validating Protocol . It includes checkpoints to verify stability before application.

A. Stock Solution Preparation (100 mM)

• Solvent: Use 50% Ethanol / 50% Water (v/v) or 100% DMSO.[1][2]

  • Why? While MPTA

    HCl is water-soluble, ethanol/DMSO prevents microbial growth during storage and improves leaf penetration for foliar assays.[2]

• Container: Amber glass vials (Borosilicate).

  • Why? Blocks UV/Blue light to prevent photo-oxidation.[1][2]

• Storage: -20°C. Stable for 6 months.

B. Working Solution (Growth Chamber Application)

• Dilution: Dilute stock into the plant growth medium or water (typically 10-100 ppm).[1][2]

• Buffering (Crucial): Ensure the final solution pH is < 7.0 .

  • Checkpoint: If the solution turns cloudy immediately, the pH is too high.[2] Acidify slightly with dilute HCl.

• Sterilization: Use 0.22 µm PES syringe filters .

  • Warning:Do NOT Autoclave. Heat + Pressure can hydrolyze the ether bond.[1][2]

• Reservoir Protection:

  • Hydroponics: Wrap reservoirs in aluminum foil.

  • Foliar Spray: Apply during the "dark cycle" or low-light period to allow absorption before peak photodegradation occurs.[1]

Troubleshooting Guide

Scenario: You observe unexpected results in the growth chamber. Use this decision tree to diagnose the root cause.

Symptom 1: Solution Discoloration[1]

• Observation: The nutrient solution or stock turns pink, yellow, or brown.[2]

• Cause: Photo-oxidation .[1][2] The amine group has oxidized, likely due to light exposure in clear tubing or reservoirs.[2]

• Impact: Concentration of active MPTA is unknown; likely loss of efficacy.[1][2]

• Fix: Discard solution. Replace clear tubing with opaque tubing. Wrap reservoirs in foil.

Symptom 2: White Precipitate / Cloudiness[1]

• Observation: White flakes or cloudiness in the hydroponic tank or stock bottle.

• Cause: pH Drift .[1][2] The pH has risen above the pKa (~9.8) or exceeded the solubility limit in the presence of other salts (salting out).[1]

• Impact: MPTA is no longer dissolved; plants cannot uptake the solid precipitate.[1][2]

• Fix: Check pH. If >7.0, adjust to 5.8-6.[1][2]0. If precipitate persists, prepare a fresh solution with a lower concentration or higher organic solvent ratio (e.g., 0.1% Tween-20).[1][2]

Symptom 3: No Phenotype (Plants remain green)[1]

• Observation: Treated plants do not accumulate lycopene (no red/orange shift).[1][2]

• Cause: Biological Degradation or Lockout .[1][2] MPTA may be adsorbing to plastic surfaces (polystyrene) or breaking down in the rhizosphere.[1][2]

• Fix: Switch to glass or polypropylene containers. Refresh the solution every 48 hours (Pulse Treatment) rather than continuous static exposure.

Frequently Asked Questions (FAQ)

Q1: Can I autoclave MPTA in my plant media? A: No. Autoclaving (121°C) can cause hydrolysis of the ether linkage and potential N-oxide formation.[1] Always add filter-sterilized MPTA to the media after the media has cooled to <50°C.

Q2: How often should I replace the MPTA solution in a hydroponic setup? A: Every 3-4 days . Even with light protection, root exudates and microbial activity in the rhizosphere can degrade tertiary amines.[2] Regular refreshment ensures a constant inhibitory concentration.[1][2]

Q3: Is MPTA light-sensitive after it is absorbed by the plant? A: The compound itself is relatively protected inside the tissue, but the accumulated lycopene is highly photolabile.

• Protocol Adjustment: If you are studying lycopene accumulation, you must harvest tissues under low light and freeze them immediately in liquid nitrogen.[2] High light intensity in the chamber can photo-bleach the very pigment you are trying to induce.

Q4: Why does my stock solution smell "fishy"? A: This indicates degradation .[1][2] The "fishy" odor is characteristic of free amines (like triethylamine) released during cleavage or decomposition.[1][2] Discard the stock immediately and prepare fresh.

References

• Phillip, D. M., & Young, A. J. (2006).[2] Preferential inhibition of the lycopene epsilon-cyclase by the substituted triethylamine compound MPTA in higher plants.[3][4] Journal of Plant Physiology, 163(4), 383-391.[1][2]

• La Rocca, N., et al. (2007).[1][2] Inhibition of lycopene cyclase results in accumulation of chlorophyll precursors.[2][5] Physiologia Plantarum, 129(2), 377-385.[1][2]

• PubChem Database. (2024).[1][2] Compound Summary: Triethylamine hydrochloride (Structural Analog Data).[1][2] National Center for Biotechnology Information.[1][2]

• Yokoyama, H., et al. (1982).[1][2] Chemical regulation of carotenoid biosynthesis. Bioregulators: Chemistry and Uses, ACS Symposium Series.[2] (Foundational text on amine bioregulator stability).

Sources

• 1. lookchem.com [lookchem.com]
• 2. Triethylamine - Wikipedia [en.wikipedia.org]
• 3. Preferential inhibition of the lycopene epsilon-cyclase by the substituted triethylamine compound MPTA in higher plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of lycopene cyclase results in accumulation of chlorophyll precursors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Modulating Oxidative Stress in MPTP-Induced Neurotoxicity Models

Ticket ID: OX-MPTP-001 Subject: Reducing oxidative stress markers in MPTP-treated tissues Status: Open Assigned Specialist: Senior Application Scientist, Neurotoxicology Division

Executive Summary & Clarification

User Note: Your request mentions "MPTA." In the context of neurodegeneration and oxidative stress research, this is identified as a typographical error for MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine). MPTP is the gold-standard neurotoxin used to model Parkinson’s Disease (PD) by inducing specific oxidative damage in dopaminergic neurons.

Scope: This guide addresses the reduction of oxidative stress markers (MDA, Protein Carbonyls, ROS) in MPTP-treated tissues. It focuses on distinguishing true therapeutic reduction from assay artifacts and provides validated protocols for tissue handling to ensure data integrity.

The Mechanistic "Why": Pathway Analysis

To effectively reduce oxidative stress markers, one must understand the precise generation point of the Reactive Oxygen Species (ROS). MPTP itself is not toxic; its metabolite MPP+ is the effector.

Mechanism of Action Diagram

The following diagram illustrates the critical control points where oxidative stress is generated and where it can be modulated.

Figure 1: The MPTP-to-Toxicity Cascade. Note that therapeutic intervention must target stages prior to "Damage" (e.g., MAO-B inhibition, DAT blockade, or ROS scavenging) to be effective.

Critical Protocols: Sample Preparation (The Failure Point)

Most "failures" to observe reduced oxidative markers are actually failures in sample preparation. Oxidative markers are unstable. If you process control tissues incorrectly, they will oxidize ex vivo, masking the therapeutic effect of your drug.

Protocol: "Zero-Artifact" Tissue Harvesting

Objective: Prevent artificial oxidation during homogenization.

• Transcardial Perfusion (Mandatory):

  • Why: Blood contains hemoglobin (iron), a catalyst for the Fenton reaction. Residual blood in brain tissue causes massive artificial spikes in MDA and ROS readings.

  • Step: Perfuse with ice-cold PBS (pH 7.4) until the liver clears and fluid from the right atrium runs clear.

• The "Antioxidant Cocktail" Buffer:

  • Do NOT use standard RIPA buffer alone.

  • Required Additive: Butylated Hydroxytoluene (BHT) at 0.005% (w/v).

  • Mechanism:[1][2][3][4] BHT arrests lipid peroxidation immediately upon homogenization. Without BHT, the heat from the homogenizer induces new peroxidation.

• Cold Chain Discipline:

  • Harvest striatum/substantia nigra on a cooling block (

    ).

  • Snap freeze in liquid nitrogen within 2 minutes of dissection if not assaying immediately.

Troubleshooting Guide & FAQs

This section addresses specific user scenarios encountered during drug development validation.

Category A: "My data shows no reduction in oxidative stress despite treatment."

Diagnostic Question	Root Cause Analysis	Corrective Action
Did you measure ROS directly (e.g., DCFDA) in frozen tissue?	Methodological Error. ROS (Superoxide/H2O2) have half-lives of milliseconds to seconds. They do not survive freezing.	Switch Markers. Measure stable downstream footprints: MDA (Lipid damage), Protein Carbonyls (Protein damage), or 8-OHdG (DNA damage).
Is your TBARS (MDA) assay showing high background in controls?	Interference. The TBARS assay reacts with sugars and other aldehydes, not just MDA.	Switch to HPLC for MDA specificity, or use a TBARS-TCA-BHT protocol to precipitate proteins and stop artificial oxidation.
Did you administer the drug after the lesion was fully formed?	Therapeutic Window Missed. In MPTP models, peak oxidative stress occurs 2–24 hours post-injection. By day 7 (lesion stabilization), ROS levels may normalize, leaving only cell death.	Adjust Timeline. Administer treatment as a pre-treatment or co-treatment. Assay for ROS/MDA at 4–12 hours post-MPTP, not 7 days.

Category B: "My standard deviations are too high."

Q: Why is there such high variability in my MPTP oxidative stress data? A: This is usually due to the "MPTP Biotransformation Variable."

• Strain Sensitivity: C57BL/6 mice are the only reliable responders. BALB/c mice are resistant due to differences in MAO-B activity.

• Gender: Male mice are significantly more sensitive than females (estrogen is neuroprotective).

• Solution: Ensure you are using Male C57BL/6 mice (8–10 weeks old) . Randomize cages to account for litter effects.

Category C: "How do I validate that my drug is working via an antioxidant mechanism?"

A: You must demonstrate a "See-Saw" effect. If your drug reduces damage, it should ideally restore endogenous defense enzymes.

Validation Panel:

• Damage Marker (Lower is better): MDA or 4-HNE.

• Defense Marker (Higher is better): GSH (Reduced Glutathione) or SOD (Superoxide Dismutase) activity.

• Logic Check: If MDA decreases but GSH remains depleted, your drug might be acting as a direct scavenger rather than restoring cellular homeostasis (Nrf2 pathway).

Comparative Marker Analysis

Use this table to select the correct assay for your specific experimental question.

Marker	Target Molecule	Stability	Specificity	Recommendation
MDA (TBARS)	Lipids	Moderate	Low (High interference)	Standard screening , but requires BHT during prep.
4-HNE	Lipids	High	High	Best for IHC (Visualizing localization in neurons).
Protein Carbonyls	Proteins	High	High	Most robust quantitative marker for frozen tissue.
8-OHdG	DNA	High	High	Best for nuclear damage assessment.
GSH/GSSG Ratio	Antioxidant Capacity	Low	High	Critical for assessing redox potential. Requires rapid acidification.

References

• Jackson-Lewis, V., & Przedborski, S. (2007). Protocol for the MPTP mouse model of Parkinson's disease. Nature Protocols, 2(1), 141–151. Link

  • Grounding: Establishes the standard MPTP administr

• Smeyne, R. J., & Jackson-Lewis, V. (2005). The MPTP model of Parkinson's disease.[2][3][4][5] Molecular Brain Research, 134(1), 57–66. Link

  • Grounding: Explains the strain/gender variability in MPTP sensitivity.

• Frijhoff, J., et al. (2015). Clinical relevance of biomarkers of oxidative stress. Antioxidants & Redox Signaling, 23(14), 1144–1170. Link

  • Grounding: Validates the use of F2-isoprostanes and protein carbonyls over simple ROS assays.

• Godos, J., et al. (2020). Markers of Oxidative Stress in Neurodegeneration. Oxidative Medicine and Cellular Longevity. Link

  • Grounding: Discusses specific markers (MDA, 8-OHdG)

Disclaimer: This guide is for research purposes only. MPTP is a potent neurotoxin capable of causing permanent Parkinsonism in humans. All protocols must be performed under strict biosafety level 2+ (BSL-2/3) conditions.

Sources

• 1. mdpi.com [mdpi.com]
• 2. MPTP Mouse Models of Parkinson’s Disease: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson’s Disease [frontiersin.org]
• 4. Cholesterol contributes to dopamine-neuronal loss in MPTP mouse model of Parkinson’s disease: Involvement of mitochondrial dysfunctions and oxidative stress | PLOS One [journals.plos.org]
• 5. Evidence for generation of oxidative stress in brain by MPTP: in vitro and in vivo studies in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(4-Methylphenoxy)triethylamine

The causality behind these procedures is rooted in the inherent hazards of tertiary amines, which are often flammable, corrosive, and toxic.[1][2][3][4][5] Therefore, every step outlined below is designed to mitigate these risks effectively.

I. Immediate Safety Protocols: The First Line of Defense

Before initiating any disposal-related tasks, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) and to work in a controlled environment.

A. Personal Protective Equipment (PPE)

Your safety is paramount. The following PPE is mandatory when handling 2-(4-Methylphenoxy)triethylamine:

PPE Category	Specification	Rationale
Hand Protection	Compatible chemical-resistant gloves (e.g., Butyl rubber, Viton®).	To prevent skin contact, which can cause severe burns and toxic effects.[1][2][3][4][5][6]
Eye/Face Protection	Government-approved safety goggles and a face shield.	To protect against splashes and vapors that can cause severe eye damage.[1][2][3][4][6]
Respiratory Protection	A government-approved respirator is essential.[6] In case of inadequate ventilation, use a NIOSH-approved supplied-air respirator.[1]	To prevent inhalation of harmful vapors that are toxic and corrosive to the respiratory tract.[1][3]
Body Protection	A chemical-resistant lab coat or apron. Protective boots may be necessary depending on the scale of the operation.[6]	To protect against accidental spills and contamination of personal clothing.

Gloves must be inspected for integrity before each use and disposed of properly after handling the chemical.[6]

B. Engineering Controls

All handling and preparation for the disposal of 2-(4-Methylphenoxy)triethylamine should be conducted within a certified chemical fume hood to ensure adequate ventilation and to minimize the risk of inhalation exposure.[6] An emergency eyewash station and safety shower must be readily accessible.[6]

II. The Disposal Workflow: A Step-by-Step Procedural Guide

The disposal of 2-(4-Methylphenoxy)triethylamine is a multi-step process that requires meticulous attention to detail. The following workflow is designed to guide you through this process safely and efficiently.

Sources

• 1. nj.gov [nj.gov]
• 2. itwreagents.com [itwreagents.com]
• 3. ICSC 0203 - TRIETHYLAMINE [chemicalsafety.ilo.org]
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• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. enamine.enamine.net [enamine.enamine.net]

Personal protective equipment for handling 2-(4-Methylphenoxy)triethylamine

The following guide details the safety and operational protocols for handling 2-(4-Methylphenoxy)triethylamine (CAS: 19881-34-6).

Crucial Distinction: Do not confuse this compound with standard Triethylamine (TEA, CAS: 121-44-8).[1] While they share nomenclature and amine functionality, 2-(4-Methylphenoxy)triethylamine is a significantly heavier, lipophilic ether-amine with distinct boiling points and permeation characteristics.[1] This guide addresses the specific risks associated with the phenoxy-amine structural class.[1][2][3]

CAS: 19881-34-6 | Formula: C₁₃H₂₁NO | State: High-Boiling Liquid/Low-Melting Solid[1]

Hazard Profiling & Mechanism of Action

To select the correct PPE, we must understand why this chemical is dangerous.

• Corrosivity (Amine Moiety): The tertiary amine group acts as a proton acceptor.[1] Upon contact with moist mucous membranes (eyes, lungs) or skin, it raises local pH, causing saponification of membrane lipids and potential chemical burns.[1]

• Systemic Absorption (Phenoxy/Ether Moiety): The lipophilic p-tolyloxy tail facilitates rapid transit across the stratum corneum.[1] Unlike smaller amines that burn locally, this molecule has high potential for transdermal systemic toxicity.

• Sensitization: Organic amines are notorious sensitizers.[1] Repeated low-level exposure can lead to IgE-mediated hypersensitivity (asthma-like symptoms) or T-cell mediated contact dermatitis.[1]

Personal Protective Equipment (PPE) Matrix

Rationale: Standard lab PPE is insufficient due to the high lipophilicity of this compound.

PPE Category	Standard Requirement	Technical Justification
Hand Protection	Double-Gloving Strategy Inner: Nitrile (4 mil)Outer: Nitrile (8 mil) or Laminate	Permeation Resistance: The lipophilic tail degrades natural rubber and thin latex instantly.[1] Double nitrile creates a breakthrough lag time >480 mins for incidental contact.[1]
Eye/Face	Chemical Splash Goggles (ANSI Z87.1+)	Vapor/Splash Defense: Safety glasses are inadequate.[1] Amine vapors (even low volatility) can cause "blue haze" (corneal edema).[1] Goggles provide a hermetic seal.[1]
Respiratory	Fume Hood (Primary) Respirator (Secondary): OV/P100 Cartridge	Volatility Control: BP is high (>250°C est.[1] at atm), so vapor risk is low unless heated. If heating >60°C outside a hood, a full-face respirator is mandatory.[1]
Body Defense	Tyvek® Lab Coat (Closed Front) + Chemical Apron	Absorption Block: Cotton lab coats absorb and hold amines against the skin. Non-woven polyethylene (Tyvek) repels the liquid.[1]

Operational Workflow: Synthesis & Handling

This protocol utilizes a "Closed-Loop" philosophy to minimize open-air exposure.[1]

Phase A: Preparation & Transfer

• Engineering Control: All operations must occur within a certified chemical fume hood with a face velocity of 80–100 fpm.

• Glassware Prep: Inspect all glassware for micro-fractures.[1] Amines lower the surface tension of solvents, increasing the leak rate through ground-glass joints.[1]

• Grease Selection: Use PTFE-based joint sleeves or high-vacuum silicone grease.[1] Standard hydrocarbon greases may degrade upon prolonged contact with the amine.

Phase B: Reaction & Heating

Warning: This compound boils at ~93-95°C under high vacuum (0.3 Torr).[1][4] At atmospheric pressure, heating it to reflux requires high oil-bath temperatures, increasing fire risk.[1]

• Inert Atmosphere: Always blanket the reaction with Nitrogen or Argon. Hot amines oxidize rapidly, forming dark, tarry impurities that are difficult to remove.[1]

• Exotherm Control: If using as a base in alkylation, add the electrophile slowly. The reaction enthalpy can cause rapid solvent boiling.

Phase C: Quenching & Disposal[1]

• Acidic Quench: Neutralize excess amine carefully with dilute HCl or citric acid before disposal.[1] This converts the volatile/lipophilic free base into a water-soluble, non-volatile ammonium salt.[1]

• Waste Stream: Segregate as "Basic Organic Waste" . Do not mix with oxidizers (peroxides, nitric acid) to prevent violent gas evolution.[1]

Emergency Response Logic

This section utilizes a "Check-Act-Verify" loop for immediate incident mitigation.

Figure 1: Decision logic for emergency response. Note that for skin contact, soap is critical to remove the lipophilic amine residues that water alone cannot dissolve.[1]

Storage & Stability

• Hygroscopicity: Tertiary amines are hygroscopic.[1] Store in a desiccator or under inert gas. Moisture absorption alters stoichiometry in precise synthesis.

• Carbon Dioxide Sensitivity: Amines react with atmospheric CO₂ to form carbamates/carbonates (white crust).[1] Seal containers with Parafilm after every use.[1]

• Shelf Life: 12 months if stored at 2-8°C (Refrigerated).[1] Darkening of color (yellow to brown) indicates oxidation but usually does not significantly affect reagent quality for general synthesis.[1]

References

• Chemical Identity & Properties: CAS Common Chemistry. N,N-Diethyl-2-(4-methylphenoxy)ethanamine (CAS 19881-34-6).[1][4] American Chemical Society.[4] Link

• General Amine Safety: Occupational Safety and Health Administration (OSHA).[1][5] Occupational Safety and Health Guidelines for Aliphatic Amines. Link[1]

• Glove Permeation Data: Ansell Chemical Resistance Guide. Permeation & Degradation Data for Amines. Link

• Hazard Classification (Analogous): PubChem Laboratory Chemical Safety Summary (LCSS) for Triethylamine (Base Structure Analog). National Library of Medicine.[1] Link

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• 1. PubChemLite - Triethylamine, 2-(p-phenethylphenoxy)- (C20H27NO) [pubchemlite.lcsb.uni.lu]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. ICSC 0203 - TRIETHYLAMINE [chemicalsafety.ilo.org]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. fishersci.com [fishersci.com]